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  • Product: 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide
  • CAS: 1172318-49-8

Core Science & Biosynthesis

Foundational

Spectroscopic Characterization of 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic properties of the novel pyrazole derivative, 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide. Designed for researchers, scientists, and prof...

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Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive overview of the spectroscopic properties of the novel pyrazole derivative, 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide. Designed for researchers, scientists, and professionals in drug development, this document delves into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. In the absence of direct experimental spectra in publicly available literature, this guide serves as a predictive analysis and a practical handbook for the acquisition and interpretation of spectroscopic data for this molecule and its analogs. The methodologies and interpretations presented herein are grounded in established spectroscopic principles and data from structurally related compounds.

Introduction to 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide

1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide is a heterocyclic compound featuring a pyrazole core, a functionalities that is of significant interest in medicinal chemistry due to its diverse biological activities. The structural elucidation and confirmation of such molecules are critically dependent on a suite of analytical techniques, with NMR, IR, and MS being the cornerstones of modern organic chemistry. This guide will provide a detailed roadmap for the spectroscopic characterization of this specific pyrazole derivative.

Molecular Structure:

Caption: Molecular structure of 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. This section provides predicted ¹H and ¹³C NMR data for 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide and outlines the experimental procedure for data acquisition.

Predicted ¹H NMR Spectrum (500 MHz, DMSO-d₆)

The choice of DMSO-d₆ as a solvent is predicated on its ability to dissolve a wide range of organic compounds and to allow for the observation of exchangeable protons (e.g., -NH₂ and -CONH₂).

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentPredicted J-coupling (Hz)
~7.85s1HH3 (pyrazole)-
~7.40d2HAr-H (ortho to pyrazole)J = 8.5
~6.70d2HAr-H (ortho to -NH₂)J = 8.5
~7.50 (broad s)1H-CONH₂-
~7.10 (broad s)1H-CONH₂-
~5.30 (broad s)2HAr-NH₂-
~2.80q2H-CH₂CH₃J = 7.5
~1.25t3H-CH₂CH₃J = 7.5

Interpretation and Rationale:

  • Pyrazole Proton (H3): The proton at the C3 position of the pyrazole ring is expected to be a singlet and appear in the downfield region (~7.85 ppm) due to the aromatic nature of the ring and the electron-withdrawing effect of the adjacent nitrogen atom.

  • Aromatic Protons: The aminophenyl group will exhibit an AA'BB' system. The two protons ortho to the pyrazole ring are deshielded and expected to appear as a doublet around 7.40 ppm. The two protons ortho to the electron-donating amino group are shielded and will appear as a doublet at a more upfield position, around 6.70 ppm.

  • Amide and Amine Protons: The carboxamide (-CONH₂) and aromatic amine (-NH₂) protons are exchangeable and will likely appear as broad singlets. Their chemical shifts can be highly dependent on concentration and temperature. In DMSO-d₆, they are readily observable.

  • Ethyl Group Protons: The ethyl group at the C5 position will show a characteristic quartet for the methylene (-CH₂) protons (~2.80 ppm) and a triplet for the methyl (-CH₃) protons (~1.25 ppm), with a typical coupling constant of around 7.5 Hz.

Predicted ¹³C NMR Spectrum (125 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)Assignment
~165C=O (carboxamide)
~150C5 (pyrazole)
~148C (Ar, attached to -NH₂)
~138C3 (pyrazole)
~128C (Ar, attached to pyrazole)
~126CH (Ar, ortho to pyrazole)
~114CH (Ar, ortho to -NH₂)
~108C4 (pyrazole)
~22-CH₂CH₃
~14-CH₂CH₃

Interpretation and Rationale:

  • Carbonyl Carbon: The carboxamide carbonyl carbon is expected to resonate at the most downfield position (~165 ppm).

  • Pyrazole Carbons: The chemical shifts of the pyrazole ring carbons are influenced by the nitrogen atoms and the substituents. C5, attached to the ethyl group and a nitrogen atom, is predicted to be around 150 ppm. C3 is also downfield (~138 ppm), while C4, bearing the carboxamide group, will be more shielded (~108 ppm).

  • Aromatic Carbons: The aromatic carbon attached to the electron-donating amino group will be shielded (~148 ppm), while the carbon attached to the pyrazole ring will be slightly deshielded (~128 ppm). The other aromatic carbons will appear in the typical aromatic region (114-126 ppm).

  • Ethyl Group Carbons: The aliphatic carbons of the ethyl group will appear in the upfield region of the spectrum.

Experimental Protocol for NMR Data Acquisition

This protocol provides a standardized procedure for obtaining high-quality NMR spectra.[1][2][3]

Sample Preparation:

  • Weigh approximately 5-10 mg of 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Gently agitate the vial to ensure complete dissolution of the sample.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Cap the NMR tube securely.

Instrument Setup and Data Acquisition:

  • Before approaching the NMR spectrometer, remove all ferromagnetic materials.[2][3]

  • Insert the NMR tube into a spinner turbine and adjust the depth using a depth gauge.

  • Insert the sample into the NMR magnet.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is a critical step to obtain sharp, well-resolved peaks.

  • Acquire a standard ¹H NMR spectrum. Typical parameters for a 500 MHz spectrometer would include a 90° pulse, a spectral width of 16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds. For a clear spectrum, 16-64 scans are typically sufficient.

  • Acquire a ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, more scans are required. Typical parameters would include a 30-45° pulse, a spectral width of 240 ppm, and a relaxation delay of 2 seconds. Several hundred to several thousand scans may be necessary to achieve a good signal-to-noise ratio.

  • Process the acquired data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra.

Caption: Standard workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable tool for identifying the functional groups present in a molecule. The predicted IR spectrum of 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide is expected to show characteristic absorption bands for the N-H, C=O, C=N, and C=C bonds.

Predicted IR Absorption Bands
Wavenumber (cm⁻¹)IntensityAssignment
3450 - 3300Medium, Sharp (two bands)N-H stretch (aromatic amine)
3350 - 3180Medium, Broad (two bands)N-H stretch (primary amide)
~3050WeakC-H stretch (aromatic)
2970 - 2850MediumC-H stretch (aliphatic)
~1660StrongC=O stretch (Amide I band)
~1620MediumN-H bend (primary amine)
~1600MediumC=C stretch (aromatic)
~1580MediumN-H bend (Amide II band)
~1520MediumC=N stretch (pyrazole ring)
1340-1250StrongC-N stretch (aromatic amine)[4]

Interpretation and Rationale:

  • N-H Stretching: The presence of both a primary aromatic amine and a primary amide will result in multiple N-H stretching bands in the 3500-3100 cm⁻¹ region. The aromatic amine N-H stretches are typically sharp, while the amide N-H stretches are broader due to hydrogen bonding.[5][6][7]

  • C=O Stretching: A strong absorption band around 1660 cm⁻¹ is characteristic of the carbonyl group in a primary amide (Amide I band).[7]

  • N-H Bending: The N-H bending vibrations of the primary amine and amide (Amide II band) will appear in the 1620-1580 cm⁻¹ region.[4][7]

  • C=C and C=N Stretching: The aromatic C=C stretching and the pyrazole C=N stretching vibrations will result in absorptions in the 1600-1500 cm⁻¹ region.

  • Fingerprint Region: The region below 1500 cm⁻¹ will contain a complex pattern of absorptions corresponding to various bending and stretching vibrations, which are unique to the molecule and can be used for identification by comparison with a reference spectrum.

Experimental Protocol for IR Data Acquisition (Solid Sample)

For a solid sample, the Attenuated Total Reflectance (ATR) or the KBr pellet method are commonly used. The thin solid film method is also a viable option.[8][9][10]

Thin Solid Film Method:

  • Dissolve a small amount of the solid sample (a few milligrams) in a volatile solvent like dichloromethane or acetone in a small vial.[8]

  • Place a single, clean salt plate (e.g., NaCl or KBr) on a clean surface.

  • Using a pipette, apply a drop of the solution to the center of the salt plate.

  • Allow the solvent to evaporate completely, leaving a thin film of the solid sample on the plate.[8]

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Acquire the IR spectrum, typically by co-adding 16-32 scans over the range of 4000-400 cm⁻¹.

  • If the peaks are too intense, the film is too thick. Clean the plate and prepare a more dilute solution. If the peaks are too weak, add another drop of the solution to the plate and re-measure.[8]

Caption: Workflow for obtaining an IR spectrum of a solid sample.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure. Electrospray ionization (ESI) is a soft ionization technique suitable for this type of molecule, as it is likely to produce the protonated molecular ion with minimal fragmentation.[11][12][13][14]

Predicted Mass Spectrum (Electrospray Ionization - Positive Mode)
m/zAssignment
245.12[M+H]⁺ (Monoisotopic)
267.10[M+Na]⁺ (Monoisotopic)

Predicted Fragmentation Pattern (Collision-Induced Dissociation of [M+H]⁺):

The fragmentation of pyrazoles can be complex.[15][16][17][18][19] Common fragmentation pathways for the protonated molecule could involve:

  • Loss of NH₃ (17 Da): From the carboxamide group, leading to a fragment at m/z 228.11.

  • Loss of CO (28 Da): From the carboxamide group after rearrangement, leading to a fragment at m/z 217.12.

  • Cleavage of the ethyl group (29 Da): Loss of C₂H₅ radical, leading to a fragment at m/z 216.10.

  • Cleavage of the pyrazole ring: This can lead to a variety of smaller fragments.

Experimental Protocol for ESI-MS Data Acquisition

Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 10-100 µM) in a suitable solvent such as methanol or acetonitrile.

  • To promote protonation in positive ion mode, a small amount of formic acid (0.1%) can be added to the solvent.[12]

Data Acquisition:

  • Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

  • Apply a high voltage to the ESI needle (typically 3-5 kV for positive mode).

  • Use a nebulizing gas (e.g., nitrogen) to assist in droplet formation.

  • A drying gas (heated nitrogen) is used to evaporate the solvent from the droplets.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 100-500).

  • For fragmentation studies (MS/MS), the [M+H]⁺ ion can be isolated in the mass analyzer and subjected to collision-induced dissociation (CID) with an inert gas (e.g., argon).

Caption: General workflow for Electrospray Ionization Mass Spectrometry.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and Mass spectroscopic data for 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide. The predicted spectra, along with the provided experimental protocols, offer a robust framework for the synthesis, characterization, and quality control of this and related pyrazole derivatives. The interpretations are based on fundamental principles of spectroscopy and will serve as a valuable resource for researchers in the field of medicinal and organic chemistry. It is important to note that while these predictions are based on sound scientific principles, experimental verification is essential for definitive structural confirmation.

References

  • IR Spectroscopy of Solids - Organic Chemistry at CU Boulder. (n.d.). Retrieved from [Link]

  • Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC. (2022, November 24). Retrieved from [Link]

  • FT‐IR Sample Preparation - NIU - Department of Chemistry and Biochemistry. (n.d.). Retrieved from [Link]

  • Analyzing Carbon-13 NMR Spectra to Predict Chemical Shifts of Carbon Compounds using Machine Learning Algorithms - The Morganton Scientific. (2024, June 27). Retrieved from [Link]

  • Prediction of 1 H NMR Coupling Constants with Associative Neural Networks Trained for Chemical Shifts - ACS Publications. (2007, October 23). Retrieved from [Link]

  • A Simple Method of Obtaining the Infrared Spectra of Solid Organic Samples. (n.d.). Retrieved from [Link]

  • STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS - Go up. (2023, July 24). Retrieved from [Link]

  • E006 - Nuclear Magnetic Resonance (NMR) Spectroscopy - Health, Safety and Environment Office. (n.d.). Retrieved from [Link]

  • Chemical shift prediction in 13 C NMR spectroscopy using ensembles of message passing neural networks (MPNNs) - Mestrelab Research. (2024, December 9). Retrieved from [Link]

  • Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network - RSC Publishing. (n.d.). Retrieved from [Link]

  • Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC. (n.d.). Retrieved from [Link]

  • The prediction of 1H NMR chemical shifts in organic compounds - Spectroscopy Europe. (n.d.). Retrieved from [Link]

  • Predicting 13C NMR Spectra by DFT Calculations | The Journal of Physical Chemistry A. (2003, October 25). Retrieved from [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen. (2018, December 3). Retrieved from [Link]

  • Electrospray Ionization - School of Chemical Sciences - Illinois. (n.d.). Retrieved from [Link]

  • Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds | Analytical Chemistry - ACS Publications. (2024, April 30). Retrieved from [Link]

  • Experiment 5 – IR Exercise - CDN. (n.d.). Retrieved from [Link]

  • Electrospray Ionization - ESI. (2020, October 15). Retrieved from [Link]

  • Predicting paramagnetic 1H NMR chemical shifts and state-energy separations in spin-crossover host–guest systems - RSC Publishing. (n.d.). Retrieved from [Link]

  • Nuclear magnetic resonance (NMR) spectroscopy analysis for specific surface area determination. (n.d.). Retrieved from [Link]

  • Standard Operating Procedure H-NMR. (n.d.). Retrieved from [Link]

  • 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide - NextSDS. (n.d.). Retrieved from [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry - ResearchGate. (n.d.). Retrieved from [Link]

  • Interpreting Infrared Spectra - Specac Ltd. (n.d.). Retrieved from [Link]

  • Academic Affairs Laboratory S.O.P. Title: Basic Operation for Bruker 500 MHz NMR. (n.d.). Retrieved from [Link]

  • Interpreting IR Spectra - Chemistry Steps. (2025, August 30). Retrieved from [Link]

  • 20.3: Predicting a 1H-NMR Spectrum From The Structure - Chemistry LibreTexts. (2020, April 29). Retrieved from [Link]

  • ¹H NMR Chemical Shifts and J‐Coupling Constants Dependence on Temperature and pH: Implications for the Quantification of Relevant Metabolites - PMC. (2026, February 16). Retrieved from [Link]

  • Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. (n.d.). Retrieved from [Link]

  • INFRARED SPECTROSCOPY - St. Paul's Cathedral Mission College. (n.d.). Retrieved from [Link]

  • Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. (2016, November 23). Retrieved from [Link]

  • Mass spectrometric study of some pyrazoline derivatives - ResearchGate. (n.d.). Retrieved from [Link]

  • Organic Nitrogen Compounds, VII: Amides—The Rest of the Story | Spectroscopy Online. (2020, January 1). Retrieved from [Link]

  • 1H-Pyrazole-4-carboxamide | C4H5N3O | CID 17854756 - PubChem. (n.d.). Retrieved from [Link]

  • 4-Amino-1-ethyl-N-methyl-1H-pyrazole-5-carboxamide - PubChem. (n.d.). Retrieved from [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018, January 25). Retrieved from [Link]

  • ETHYL 1-(4-AMINOPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXYLATE | CAS 260046-88-6 - Matrix Fine Chemicals. (n.d.). Retrieved from [Link]

  • Ethyl 1-(4-aminophenyl)-5-(trifluoromethyl)-1h-pyrazole-4-carboxylate - PubChemLite. (n.d.). Retrieved from [Link]

  • Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed. (2024, September 5). Retrieved from [Link]

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Sources

Exploratory

Physicochemical Profiling and Application of 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide in Drug Discovery

Executive Summary In modern medicinal chemistry, the transition from a screening hit to a highly selective lead compound relies heavily on the quality of the core scaffold. 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxa...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the transition from a screening hit to a highly selective lead compound relies heavily on the quality of the core scaffold. 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide (CAS: 1172318-49-8) is a highly versatile, low-molecular-weight building block that perfectly balances structural rigidity with functional derivatizability.

The pyrazole-4-carboxamide core is a well-documented "privileged scaffold" for targeting the ATP-binding site of kinases[1]. It has been successfully employed in the development of highly selective RET kinase inhibitors [2] and Janus Kinase 1 (JAK1) inhibitors [3]. This whitepaper dissects the physicochemical properties of this specific compound, explains the mechanistic rationale behind its structural features, and provides self-validating experimental protocols for its characterization in the laboratory.

Structural and Physicochemical Properties

Understanding the baseline physicochemical properties of a building block is critical before initiating a structure-activity relationship (SAR) campaign. The data below summarizes the core metrics of 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide.

PropertyValueMethod / Implication
CAS Number 1172318-49-8Chemical Registry
Molecular Formula C12H14N4OComputed
Molecular Weight 230.27 g/mol Highly ligand-efficient (LE) starting point.
H-Bond Donors 4Primary amine (-NH2) and carboxamide (-CONH2).
H-Bond Acceptors 5Pyrazole nitrogens and carboxamide oxygen.
Topological Polar Surface Area ~97.0 ŲExcellent for membrane permeability; avoids efflux.
Rotatable Bonds 3Low entropic penalty upon target binding.
Mechanistic Insight into the Scaffold

The 5-ethyl substitution is not merely decorative. It introduces a calculated steric clash with the ortho-protons of the 1-(4-aminophenyl) group. This steric hindrance forces the phenyl ring into an orthogonal conformation relative to the planar pyrazole core.

  • Causality: This 3D twist reduces flat-molecule stacking (which typically causes poor solubility via crystal lattice energy) and perfectly positions the 4-amino group to project into the solvent-front region of kinase active sites, allowing for further derivatization without disrupting the core binding mode.

G A 1-(4-aminophenyl)-5-ethyl- 1H-pyrazole-4-carboxamide B Primary Amine (-NH2) Derivatization Handle A->B Structural feature C Pyrazole-4-carboxamide Hinge-Binding Motif A->C Structural feature D Ethyl Group (-C2H5) Hydrophobic Interaction A->D Structural feature E Kinase ATP Pocket (e.g., RET, JAK, Aurora) B->E Extends into solvent front C->E Donor-Acceptor H-bonds D->E Fills hydrophobic cleft

Mechanistic role of structural motifs in 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide.

Experimental Protocols for Physicochemical Validation

To ensure data trustworthiness, any laboratory utilizing this building block must validate its integrity and physicochemical behavior. The following protocols are designed as self-validating systems , meaning internal controls are built directly into the workflow to prove the assay's operational success.

Protocol A: Thermodynamic Solubility Determination

Causality for Choice: Kinetic solubility (diluting from DMSO stocks) often overestimates true solubility due to transient supersaturation. Thermodynamic solubility using solid powder provides the true equilibrium state required for accurate oral formulation and in vivo dosing data.

  • Preparation: Add 2.0 mg of solid 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide to a glass vial containing 1.0 mL of Phosphate-Buffered Saline (PBS, pH 7.4).

  • Equilibration: Cap the vial and incubate on an orbital shaker at 300 rpm and 37°C for exactly 24 hours.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 14,000 × g for 15 minutes to pellet all undissolved material.

  • Quantification: Carefully aspirate the supernatant, dilute 1:10 in mobile phase, and quantify via HPLC-UV (λ = 254 nm) against a standard curve prepared in 100% methanol.

  • Self-Validation Step: Run a known low-solubility standard (e.g., Diclofenac) and a high-solubility standard (e.g., Caffeine) in parallel vials. If the standards do not fall within 10% of their literature values, the shaker temperature or centrifugation speed must be recalibrated.

Protocol B: Shake-Flask Method for LogD (pH 7.4)

Causality for Choice: Pre-saturating the octanol and water phases prevents volume shifts during the partition experiment, ensuring the phase ratio remains exactly 1:1. Utilizing LC-MS/MS rather than UV detection provides the sensitivity required to quantify highly lipophilic derivatives that may partition almost entirely out of the aqueous phase.

  • Solvent Saturation: Stir equal volumes of 1-octanol and PBS (pH 7.4) together for 24 hours at room temperature to mutually saturate the phases.

  • Spiking: Dissolve the compound in the pre-saturated octanol phase to achieve a concentration of 100 µM.

  • Partitioning: In a glass vial, mix 500 µL of the spiked octanol with 500 µL of the pre-saturated PBS. Shake vigorously at 25°C for 60 minutes.

  • Separation & Analysis: Centrifuge the vial at 3,000 × g for 5 minutes to break any emulsions. Sample both the top (octanol) and bottom (aqueous) layers. Analyze via LC-MS/MS (MRM mode targeting the m/z 231.1[M+H]+ parent ion).

  • Self-Validation Step: Include Propranolol (known LogD ~1.2) and Amiodarone (known LogD >4) in parallel runs. The assay is only valid if Propranolol partitions relatively evenly and Amiodarone is undetectable in the aqueous phase.

Workflow S1 Compound Stock (10 mM in DMSO) S3 Shake-Flask LogD (Octanol/Water) S1->S3 Partition S2 Thermodynamic Solubility (Solid in PBS, pH 7.4) S4 LC-MS/MS Quantification S2->S4 Filter & Inject S3->S4 Phase Sampling S5 Physicochemical Profile Generated S4->S5 Data Analysis

Standardized workflow for in vitro physicochemical profiling of the pyrazole-4-carboxamide scaffold.

Safety, Handling, and Hazard Classifications

Because this compound contains a free aniline moiety, it must be handled with appropriate chemical hygiene. According to notified C&L and regulatory substance databases [4], the compound carries the following GHS hazard classifications:

Hazard ClassHazard CodeDescription
Acute Toxicity (Oral/Dermal/Inhal) H302 + H312 + H332Harmful if swallowed, in contact with skin, or inhaled.
Skin Irritation H315Causes skin irritation.
Eye Irritation H319Causes serious eye irritation.
STOT SE 3 H336May cause drowsiness or dizziness.

Laboratory Handling: All weighing and dissolution of the solid powder must be performed inside a certified Class II fume hood or ventilated balance enclosure. Nitrile gloves, a fastened lab coat, and safety goggles are mandatory.

References

  • Yoon, H., et al. (2017). "Identification of a novel 5-amino-3-(5-cyclopropylisoxazol-3-yl)-1-isopropyl-1H-pyrazole-4-carboxamide as a specific RET kinase inhibitor." European Journal of Medicinal Chemistry.[Link]

  • Siu, T., et al. (2017). "The Discovery of 3-((4-Chloro-3-methoxyphenyl)amino)-1-((3R,4S)-4-cyanotetrahydro-2H-pyran-3-yl)-1H-pyrazole-4-carboxamide, a Highly Ligand Efficient and Efficacious Janus Kinase 1 Selective Inhibitor with Favorable Pharmacokinetic Properties." Journal of Medicinal Chemistry.[Link]

  • NextSDS Chemical Substance Database. "1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide — Chemical Substance Information." NextSDS.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Analytical Strategies for the Quantification of Pyrazole-4-Carboxamides

Introduction: The Analytical Imperative for Pyrazole-4-Carboxamides The pyrazole-4-carboxamide scaffold is a cornerstone in modern medicinal and agricultural chemistry. It is the core functional group in numerous active...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Imperative for Pyrazole-4-Carboxamides

The pyrazole-4-carboxamide scaffold is a cornerstone in modern medicinal and agricultural chemistry. It is the core functional group in numerous active pharmaceutical ingredients (APIs) and potent fungicides, valued for its role as a succinate dehydrogenase inhibitor (SDHI).[1][2] Molecules in this class, such as Celecoxib (an anti-inflammatory drug) and a new generation of fungicides, demonstrate diverse biological activities.[3] Consequently, the ability to accurately and reliably quantify these compounds in various matrices—from bulk API and formulated products to complex biological fluids and environmental samples—is paramount.

This guide moves beyond a simple listing of procedures. It is designed to provide the user with a robust understanding of the causality behind methodological choices, ensuring the development of analytical methods that are not only accurate and precise but also fit for their intended purpose. We will explore the most prevalent and powerful analytical techniques, grounded in the principles of method validation as stipulated by the International Council for Harmonisation (ICH).[4][5]

The Foundation: Principles of Analytical Method Validation

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5] A method that is not properly validated cannot be considered trustworthy, regardless of the sophistication of the instrumentation. The ICH Q2(R2) guideline provides a comprehensive framework for this process, outlining the key performance characteristics that must be evaluated.[4][6]

Key Validation Characteristics
  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

  • Accuracy: The closeness of test results obtained by the method to the true value. It is typically assessed using a minimum of 9 determinations over a minimum of 3 concentration levels covering the specified range (e.g., 3 concentrations, 3 replicates each).

  • Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at three levels:

    • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.[7]

    • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, analysts, or equipment).[7]

    • Reproducibility: Precision between laboratories (collaborative studies).

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample within a given range.[7]

  • Range: The interval between the upper and lower concentrations of the analyte for which the analytical procedure has demonstrated a suitable level of precision, accuracy, and linearity.[8]

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of the mobile phase, column temperature).

A logical workflow for method development and validation is crucial for ensuring a robust final method.

G cluster_0 Method Development & Validation Workflow Dev Method Development (Selectivity, Peak Shape, RT) PreVal Pre-Validation Check (Initial Precision & Accuracy) Dev->PreVal Optimize PreVal->Dev Optimization Needed Protocol Write Validation Protocol (Define Experiments & Acceptance Criteria) PreVal->Protocol Criteria Met Execute Execute Formal Validation (Accuracy, Precision, Linearity, etc.) Protocol->Execute Execute->Dev Fails Criteria Report Generate Validation Report (Summarize Results) Execute->Report Implement Implement for Routine Use (with System Suitability Tests) Report->Implement Validation Successful

Caption: A typical workflow for analytical method development and validation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

For the quantification of pyrazole-4-carboxamides in bulk materials, dosage forms, and for purity testing where analyte concentrations are relatively high, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the workhorse technique. It offers a balance of speed, robustness, and cost-effectiveness.

Causality: The pyrazole-4-carboxamide structure contains chromophores (the aromatic pyrazole ring and often other phenyl groups) that absorb UV light, making UV detection a suitable choice. The polarity of the molecule lends itself well to retention and separation on non-polar stationary phases like C18 in RP-HPLC.

Protocol: RP-HPLC-UV for Pyrazole-4-Carboxamide Assay

This protocol provides a starting point for method development. Optimization is expected based on the specific analyte and matrix.

1. Instrumentation and Conditions:

  • HPLC System: A quaternary or binary HPLC system with a UV-Vis or Diode Array Detector (DAD).
  • Column: Eclipse XDB C18 (150 mm x 4.6 mm, 5 µm) or equivalent.[9] A C18 phase provides excellent hydrophobic retention for the typically semi-polar pyrazole carboxamide backbone.
  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water. The acidic pH ensures that any basic nitrogen atoms are protonated, leading to sharper, more symmetrical peaks by minimizing secondary interactions with residual silanols on the column.
  • Mobile Phase B: Methanol or Acetonitrile (HPLC Grade).[9]
  • Gradient/Isocratic: An isocratic elution (e.g., 80:20 Mobile Phase B:A) may be sufficient for simple mixtures.[9] For more complex samples, a gradient elution is recommended.
  • Flow Rate: 1.0 mL/min.[9]
  • Column Temperature: 25-30 °C. Maintaining a constant temperature ensures reproducible retention times.
  • Detection Wavelength: Determined by scanning a standard solution from 200-400 nm. Select the wavelength of maximum absorbance (λmax), which is often between 210-260 nm for this class of compounds.[9]
  • Injection Volume: 5-10 µL.

2. Solution Preparation:

  • Standard Stock Solution (1 mg/mL): Accurately weigh ~10 mg of the pyrazole-4-carboxamide reference standard and dissolve in 10 mL of a suitable solvent (e.g., methanol or a mixture of mobile phase B and A) in a Class A volumetric flask.
  • Calibration Standards: Prepare a series of at least five calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples (e.g., 10 µg/mL to 150 µg/mL).[9]
  • Sample Preparation: Accurately weigh the sample (e.g., powdered tablets, bulk drug) and dissolve in the same solvent as the standard to achieve a concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter to remove particulates before injection.

3. System Suitability Test (SST):

  • Before sample analysis, inject a mid-range standard solution five times.
  • The % Relative Standard Deviation (%RSD) for the peak area and retention time should be ≤ 2.0%.
  • Other parameters like tailing factor (Tf ≤ 2.0) and theoretical plates (N > 2000) should also be monitored to ensure column performance.

4. Analysis and Calculation:

  • Inject the calibration standards to generate a calibration curve by plotting peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.998.[9]
  • Inject the sample solutions.
  • Quantify the analyte in the samples by interpolating their peak areas from the linear regression equation of the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

When high sensitivity and selectivity are required, such as for quantifying low levels of pyrazole-4-carboxamides in biological matrices (plasma, urine), environmental samples, or for impurity profiling, LC-MS/MS is the definitive technique.

Causality: LC-MS/MS combines the powerful separation of HPLC with the highly selective and sensitive detection of a triple quadrupole mass spectrometer. By monitoring a specific precursor-to-product ion transition (Selected Reaction Monitoring - SRM), it can effectively eliminate matrix interferences and achieve quantification limits in the low ng/mL or even pg/mL range.[10] The pyrazole-4-carboxamide structure is readily ionizable, typically forming a protonated molecule [M+H]⁺ in positive electrospray ionization (ESI) mode.[10][11]

Protocol: LC-MS/MS for Pyrazole-4-Carboxamide in Plasma

1. Instrumentation and Conditions:

  • LC System: A high-performance binary UHPLC/HPLC system.
  • Mass Spectrometer: A triple quadrupole mass spectrometer with an ESI source.
  • Column: A fast-separating column, such as a Kinetex C18 (50 x 2.1 mm, 2.6 µm) or equivalent.
  • Mobile Phase A: 0.1% Formic Acid in Water. Formic acid is a volatile acid compatible with MS and aids in the protonation of the analyte.
  • Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.
  • Flow Rate: 0.4 - 0.5 mL/min.
  • Gradient: A steep gradient is typically used to ensure rapid elution and high throughput. For example: 0-0.5 min (10% B), 0.5-3.0 min (10% to 95% B), 3.0-4.0 min (95% B), 4.1-5.0 min (return to 10% B).
  • MS/MS Detection:
  • Ionization Mode: ESI Positive.
  • MRM Transitions: Determined by infusing a standard solution directly into the mass spectrometer. First, find the precursor ion (typically [M+H]⁺) in a Q1 scan. Then, fragment the precursor ion and identify the most stable and abundant product ions in a product ion scan. Select at least two transitions (one for quantification, one for confirmation).
  • Optimization: Optimize MS parameters such as collision energy (CE) and declustering potential (DP) for each MRM transition to maximize signal intensity.

2. Sample Preparation: Protein Precipitation (PPT) This is a common, rapid method for cleaning up plasma samples.

G cluster_1 Plasma Sample Preparation via PPT Start 1. Aliquot Plasma (e.g., 100 µL) Add_IS 2. Add Internal Standard (e.g., 10 µL of stable-isotope labeled analyte) Start->Add_IS Add_Org 3. Add Precipitation Agent (e.g., 300 µL Acetonitrile) Add_IS->Add_Org Vortex 4. Vortex (to mix and denature proteins) Add_Org->Vortex Centrifuge 5. Centrifuge (e.g., 14,000 rpm for 10 min) Vortex->Centrifuge Supernatant 6. Collect Supernatant Centrifuge->Supernatant Inject 7. Inject into LC-MS/MS Supernatant->Inject

Caption: Workflow for protein precipitation of plasma samples.

3. Calibration and Analysis:

  • Internal Standard (IS): The use of a stable-isotope labeled (SIL) version of the analyte is highly recommended to correct for matrix effects and variability in extraction and ionization. If a SIL-IS is unavailable, a close structural analog can be used.
  • Calibration Curve: Prepare calibration standards in the same biological matrix (e.g., blank plasma) as the samples and process them in the same way.
  • Quantification: Plot the ratio of the analyte peak area to the IS peak area against the analyte concentration. Use a weighted (1/x or 1/x²) linear regression.

Method Performance Comparison

The choice of method depends heavily on the application. The following table summarizes typical performance characteristics for the quantification of pyrazole-4-carboxamides.

ParameterRP-HPLC-UVLC-MS/MSRationale / Use Case
Typical LOQ 10 - 100 ng/mL0.05 - 1 ng/mL[10]LC-MS/MS is >100x more sensitive, essential for bioanalysis.
Linearity Range ~50 - 150 µg/mL[9]~0.5 - 500 ng/mLRanges are tailored to the application's concentration needs.
Selectivity ModerateVery HighMS/MS detection (MRM) is highly specific and can resolve co-eluting interferences that are invisible to UV detectors.
Primary Application Quality Control, Assay, PurityPharmacokinetics, Metabolite ID, Trace AnalysisUse the simplest valid method. HPLC-UV is ideal for high-concentration samples; LC-MS/MS is for complex, low-concentration samples.
Cost & Complexity LowerHigherLC-MS/MS requires more specialized equipment and expertise.

Conclusion

The successful quantification of pyrazole-4-carboxamides relies on the selection of an appropriate analytical technique and its rigorous validation. For routine analysis of bulk drug and formulated products, RP-HPLC-UV provides a reliable and robust solution. For applications demanding the highest levels of sensitivity and selectivity, such as in pharmacokinetic studies or trace impurity analysis, LC-MS/MS is the undisputed method of choice. By understanding the principles behind these techniques and adhering to established validation frameworks like the ICH guidelines, researchers can generate high-quality, defensible data critical to advancing drug development and ensuring product quality.

References

  • Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025, July 2). YouTube.
  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
  • Validation of Analytical Procedures Q2(R2). (2023, November 30). ICH.
  • Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International.
  • Validation of Analytical Procedure Q2(R2). (2022, March 24). ICH.
  • Application Note: Analytical HPLC Method for the Quantification of Methyl 3-amino-1H-pyrazole-4-carboxylate. Benchchem.
  • Mechanism of Action of Novel Pyrazole Carboxamide Containing a Diarylamine Scaffold against Rhizoctonia solani. (2020, September 14). Journal of Agricultural and Food Chemistry - ACS Publications.
  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (2014, August 10). IJCPA.
  • H and 13 C NMR Characterization of Pyrazole Carboxamide Derivatives. (2020, August 23). PDF.
  • Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. JOCPR.
  • Determination of 4-Sulfonamidophenylhydrazine and Sulfonamide in Diarylpyrazole Derivatives by LC-MS. SciTePress.
  • Design and Synthesis of Novel pyrazol-1- carboxamide analogues as potent antioxidant agents. Jetir.Org.
  • Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column. PMC.
  • Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. (2023, April 15). ResearchGate.
  • LC-MS/MS method for the simultaneous determination of PA-824, moxifloxacin and pyrazinamide in rat plasma and its application to pharmacokinetic study. Semantic Scholar.
  • Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. PMC.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018, January 12). MDPI.
  • Antimicrobial and antitubercular activity of novel pyrazole-4-carboxamide derivatives: Synthesis and characterization. (2023, April 8). Journal of Applied Pharmaceutical Science.
  • A Review on Recent Trends in the Bioactive Studies of Pyrazole Derivatives. Asian Journal of Research in Chemistry.
  • Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. (2015, May 8). MDPI.
  • Synthesis and Antimicrobial Evaluation of Pyrazole-4-carboxamide Derivatives. Scilit.
  • Synthesis and biological evaluation of novel pyrazole carboxamide with diarylamine-modified scaffold as potent antifungal agents. (2025, August 7). ResearchGate.
  • Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. PMC.
  • Design, Synthesis, Antifungal Activity, and Action Mechanism of Pyrazole-4-carboxamide Derivatives Containing Oxime Ether Active Fragment As Succinate Dehydrogenase Inhibitors. (2024, May 8). Journal of Agricultural and Food Chemistry - ACS Publications.

Sources

Application

development of kinase inhibitors based on pyrazole scaffold

Rational Design and Validation of Pyrazole-Scaffold Kinase Inhibitors: From Biochemical Screening to Cellular Target Engagement The pyrazole ring—a five-membered heterocycle containing two adjacent nitrogen atoms—has eme...

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Author: BenchChem Technical Support Team. Date: March 2026

Rational Design and Validation of Pyrazole-Scaffold Kinase Inhibitors: From Biochemical Screening to Cellular Target Engagement

The pyrazole ring—a five-membered heterocycle containing two adjacent nitrogen atoms—has emerged as a highly privileged scaffold in the rational design of protein kinase inhibitors (PKIs)[1]. In the context of ATP-competitive kinase inhibition, the pyrazole core acts as an exceptional adenine mimetic. The adjacent nitrogen atoms serve as a precise hydrogen bond donor-acceptor pair, allowing the molecule to anchor deeply into the highly conserved hinge region of the kinase ATP-binding pocket[2].

Furthermore, the planarity and synthetic tractability of the pyrazole ring allow for extensive bioisosteric replacements and multi-directional functionalization. This enables medicinal chemists to tune both potency and kinase selectivity, minimizing off-target toxicity[1]. Over the past decade, this structural paradigm has led to the successful clinical translation of multiple targeted therapies[3].

Table 1: FDA-Approved Pyrazole-Based Kinase Inhibitors

Drug Name Primary Target(s) Clinical Indication Approval Year
Ruxolitinib JAK1 / JAK2 Myelofibrosis, Polycythemia vera 2011[4]
Crizotinib ALK / ROS1 / c-MET Non-Small Cell Lung Cancer (NSCLC) 2011[2]
Encorafenib BRAF V600E Melanoma, Colorectal Cancer 2018[4]
Pralsetinib RET NSCLC, Thyroid Cancer 2020[2]

| Asciminib | BCR-ABL1 (Allosteric) | Chronic Myeloid Leukemia (CML) | 2021[5] |

Mechanistic Pathway & Rationale

To understand the efficacy of pyrazole inhibitors, it is critical to visualize their intervention in oncogenic signaling. For example, Ruxolitinib directly competes with ATP at the JAK kinase hinge region, halting the downstream phosphorylation of STAT proteins and arresting tumor proliferation[2].

G Cytokine Cytokine (Signal) Receptor Transmembrane Receptor Cytokine->Receptor Binds JAK JAK Kinase (Active) Receptor->JAK Activates STAT STAT (Phosphorylated) JAK->STAT Phosphorylates Nucleus Gene Transcription (Cell Proliferation) STAT->Nucleus Translocates Inhibitor Pyrazole Inhibitor (e.g., Ruxolitinib) Inhibitor->JAK Competes with ATP at Hinge Region

Caption: Mechanism of action for pyrazole-based JAK inhibitors blocking the JAK/STAT signaling pathway.

Experimental Workflows & Self-Validating Protocols

The development of a novel pyrazole inhibitor requires a robust, self-validating testing cascade. Biochemical potency must first be established, followed immediately by proof of intracellular target engagement to rule out false positives caused by membrane impermeability.

Workflow Design Rational Design (Pyrazole Scaffold Optimization) Synthesis Chemical Synthesis & Library Generation Design->Synthesis Structure-Activity Relationship (SAR) Biochem Biochemical Screening (ADP-Glo Kinase Assay) Synthesis->Biochem High-Throughput Screening Cellular Target Engagement (CETSA / MS-CETSA) Biochem->Cellular IC50 < 10 nM Lead Lead Candidate Selection Cellular->Lead Confirmed Intracellular Binding

Caption: End-to-end drug discovery workflow for pyrazole-based kinase inhibitors.

Protocol 1: High-Throughput Biochemical Screening via ADP-Glo™ Kinase Assay

Rationale & Causality: Traditional radiometric kinase assays pose safety and throughput challenges. The ADP-Glo assay provides a homogeneous, luminescent alternative that measures the accumulation of ADP, a universal byproduct of kinase activity[6]. The assay relies on a two-step causality: first, unconsumed ATP is enzymatically depleted to eliminate background noise; second, the generated ADP is converted back to ATP, which drives a luciferase/luciferin reaction[7][8]. The resulting luminescence is directly proportional to kinase activity.

Step-by-Step Methodology:

  • Kinase Reaction: In a 384-well plate, combine 5 µL of the kinase reaction mixture (purified target kinase, specific peptide substrate, and ATP at the Km​ concentration) with the pyrazole inhibitor (in a serial dilution).

    • Critical Parameter: Ensure the final Mg2+ concentration is ≥0.5 mM. Magnesium is an essential cofactor not only for the kinase but for the downstream detection enzymes[9].

  • ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining unconsumed ATP.

    • Incubation: 40 minutes at room temperature. Causality: This duration is strictly required to ensure complete degradation of background ATP, which otherwise causes false-positive luminescence[7].

  • ADP Detection: Add 10 µL of Kinase Detection Reagent.

    • Incubation: 30–60 minutes at room temperature. Causality: This reagent simultaneously converts the product ADP into ATP and introduces luciferase/luciferin to generate the light signal[8].

  • Data Acquisition & Validation: Measure luminescence using a plate-reading luminometer (integration time: 0.25–1 second/well)[9].

    • Self-Validation System: Always run an ATP-to-ADP conversion standard curve (e.g., 1 mM to 0.01 µM) alongside the assay. This correlates relative light units (RLU) with absolute ADP concentration, ensuring the reaction remains within the linear dynamic range[8][9].

Protocol 2: Validating Intracellular Target Engagement via Cellular Thermal Shift Assay (CETSA)

Rationale & Causality: Biochemical potency (IC50) does not guarantee cellular efficacy due to membrane permeability barriers, efflux pumps, and intracellular protein crowding. CETSA bridges this gap by quantifying target engagement inside living cells[10]. The assay is grounded in the thermodynamic principle of ligand-induced stabilization: when a pyrazole inhibitor binds its target kinase, the protein's conformational flexibility decreases, shifting its thermal aggregation temperature ( Tagg​ ) higher[11].

Step-by-Step Methodology:

  • Cellular Incubation: Plate target cells (e.g., K562 cells for BCR-ABL1 inhibitors) and treat with the pyrazole lead compound (or 0.1% DMSO vehicle control) for 1–2 hours at 37°C[12].

    • Causality: This incubation time allows the compound to penetrate the cell membrane, navigate the crowded cytosol, and reach binding equilibrium with the target kinase.

  • Thermal Shock: Aliquot 100 µL of the cell suspension into PCR tubes. Subject the tubes to a temperature gradient (e.g., 40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature[12].

    • Causality: The transient heat shock denatures unbound proteins, causing them to aggregate, while inhibitor-bound kinases remain thermodynamically stable and soluble[11].

  • Cell Lysis & Clearance: Lyse the cells using 3 cycles of rapid freeze-thawing (liquid nitrogen to 20°C) or mild non-denaturing detergents. Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C[10].

    • Causality: High-speed centrifugation strictly separates the insoluble aggregated proteins (pellet) from the stabilized, folded proteins (supernatant).

  • Detection & Validation: Analyze the soluble supernatant using Western blotting or high-throughput acoustic Reverse Phase Protein Arrays (aRPPA)[10].

    • Self-Validation System: Plot the normalized soluble protein intensity against temperature to generate a melt curve. Calculate the ΔTagg​ (the difference in temperature where 50% of the protein remains soluble between treated and DMSO control). A positive ΔTagg​ definitively confirms intracellular target engagement[12].

References

  • Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - PubMed/NIH. URL: [Link]

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - MDPI. URL:[Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery - PMC/NIH. URL:[Link]

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - MDPI. URL:[Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC/NIH. URL:[Link]

  • Promega ADP-Glo kinase assay - BMG LABTECH. URL:[Link]

  • Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - Taylor & Francis. URL:[Link]

  • High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC/NIH. URL:[Link]

  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - ACS Publications. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

optimizing reaction conditions for pyrazole ring formation

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently encounter challenges related to the regioselectivity, reaction kinetics, and safety profiles of pyrazole...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently encounter challenges related to the regioselectivity, reaction kinetics, and safety profiles of pyrazole ring formation. Pyrazole scaffolds are critical in drug development (e.g., Celecoxib, Mavacoxib), but their synthesis often requires moving beyond basic textbook recipes.

This guide is designed to provide you with the mechanistic causality behind experimental choices, ensuring your synthetic protocols are robust, scalable, and self-validating.

Diagnostic Workflow: Route Selection & Optimization

PyrazoleOptimization Start Target Pyrazole Scaffold Knorr Knorr Synthesis (1,3-Dicarbonyl + Hydrazine) Start->Knorr Cyclo 1,3-Dipolar Cycloaddition (Alkyne + Diazo) Start->Cyclo KnorrIssue Regioselectivity & Kinetics Knorr->KnorrIssue CycloIssue Diazo Toxicity & Isomer Mixtures Cyclo->CycloIssue KnorrOpt Optimize Solvent (e.g., DMF) Disrupt Enol H-Bonding KnorrIssue->KnorrOpt Solved via CycloOpt In situ Diazo Gen & Micellar Catalysis (pH Control) CycloIssue->CycloOpt Solved via

Diagnostic workflow for selecting and optimizing pyrazole synthesis methodologies.

Frequently Asked Questions (Mechanistic & Optimization Q&A)

Q1: How do I control regioselectivity and improve kinetics in the Knorr pyrazole synthesis when using unsymmetrical 1,3-diketones? Scientist's Insight: The Knorr cyclocondensation between unsymmetrical 1,3-diketones and aryl hydrazines is governed by the initial nucleophilic attack on the more electrophilic carbonyl. The rate-limiting step is dictated by the keto-enol tautomerization of the 1,3-dicarbonyl. Protic solvents (like ethanol) stabilize the internally hydrogen-bonded enol tautomer, which is significantly less reactive.

By switching to a strong hydrogen-bond acceptor solvent like dimethylformamide (DMF), you disrupt this intramolecular hydrogen bonding. This shifts the equilibrium toward the highly reactive keto tautomer, accelerating the 1 without the strict necessity of Lewis acid catalysts[1].

Q2: My 1,3-dipolar cycloaddition using diazo compounds and alkynes is yielding a mixture of 3,5- and 4,5-disubstituted pyrazoles. How can I improve selectivity and safety? Scientist's Insight: To mitigate the explosive hazards of low-molecular-weight diazo compounds, transition to an in situ generation protocol. Ethyl diazoacetate (EDA) can be safely generated from ethyl glycinate and sodium nitrite directly in the reaction vessel.

To address regioselectivity, employ aqueous micellar catalysis (e.g., using TPGS-750-M surfactant). The micellar environment acts as a nanoreactor, concentrating the reactants. Crucially, the reaction is highly pH-dependent: protic catalysis at pH 3.5 yields isomeric mixtures, whereas buffering the system to pH 5.5 exclusively affords the2[2].

Troubleshooting Guide: Common Pitfalls & Solutions

Issue A: Oxidation side-reactions during pyrazole synthesis from α,β-unsaturated carbonyls.

  • Diagnosis: When reacting hydrazines with chalcones or α,β-unsaturated ketones, the initial product is a pyrazoline (a partially saturated intermediate). Incomplete spontaneous oxidation leads to mixed pyrazoline/pyrazole products.

  • Resolution: Implement a distinct oxidation step. Following the initial cyclization, introduce an oxidant such as molecular iodine (I₂) or utilize a one-pot aerobic oxidation strategy to quantitatively drive the intermediate to the fully 3[3].

Issue B: Poor yields in base-promoted eliminative nitrilimine-alkene cycloadditions (ENAC).

  • Diagnosis: The generation of nitrilimines from hydrazonoyl halides requires precise base equivalents. Excess base leads to dipole homocoupling (tetrazine formation), while insufficient base stalls the dipole generation.

  • Resolution: Optimize the base and solvent matrix. Utilizing a controlled release of base or performing the reaction in recyclable ionic liquids stabilizes the nitrilimine dipole, suppressing dimerization and maximizing the [3+2] cycloaddition yield to form 4[4].

Standardized Experimental Protocols

Protocol A: Solvent-Optimized Knorr Synthesis of 3-(Trifluoromethyl)pyrazoles (Celecoxib Core)
  • Validation Checkpoint: Benchtop ¹⁹F NMR should show the rapid disappearance of the enol -CF₃ signal (approx. -71 ppm) and the emergence of the pyrazole -CF₃ peak.

  • Charge a 50 mL round-bottom flask with 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 equiv, 10 mmol).

  • Add 15 mL of anhydrous DMF. (Mechanistic note: DMF acts as a strong hydrogen-bond acceptor, shifting the equilibrium to the reactive keto tautomer).

  • Add 4-sulfamoylphenylhydrazine hydrochloride (1.1 equiv, 11 mmol).

  • Stir the mixture at 80–100 °C. Monitor the reaction progress via ¹⁹F NMR or TLC (30% EtOAc/Hexane). The reaction typically reaches >95% conversion within 1 to 4.5 hours depending on 5[5].

  • Upon completion, quench with 50 mL of chilled distilled water to precipitate the product.

  • Filter, wash with cold water, and recrystallize from ethanol to afford the pure 1,5-diarylpyrazole.

Protocol B: Aqueous Micellar 1,3-Dipolar Cycloaddition
  • Validation Checkpoint: The aqueous phase must remain slightly acidic (pH ~5.5) prior to alkyne addition to ensure regioselectivity without triggering premature diazo decomposition.

  • Prepare a 1.5% wt solution of TPGS-750-M in HPLC-grade water (7 mL).

  • Add ethyl glycinate hydrochloride (1.5 equiv, 1.5 mmol) and NaNO₂ (1.5 equiv, 1.5 mmol) to the micellar solution at 0 °C.

  • Stir for 30 minutes at room temperature to generate ethyl diazoacetate in situ.

  • Add Na₂CO₃ (0.04 mmol) to adjust the pH to approximately 5.5.

  • Introduce the terminal alkyne (1.0 equiv, 1.0 mmol) dropwise.

  • Stir at room temperature for 20 hours. Extract the product with minimal ethyl acetate (3 x 5 mL) and purify via silica gel chromatography.

Quantitative Data Summaries

Table 1: Solvent Effects on Knorr Pyrazole Synthesis Kinetics (Celecoxib Model)

Solvent Hydrogen Bond Acceptor? Relative Keto Tautomer (%) Conversion at 4.5h (%)
Ethanol No (Protic) Low < 50%
Acetonitrile Weak Moderate ~ 70%
DMF Yes (Strong) High > 95%

Data synthesized from benchtop ¹⁹F NMR optimization studies highlighting the superiority of aprotic, hydrogen-bond accepting solvents 1[1].

Table 2: pH and Co-solvent Effects on Micellar[3+2] Cycloaddition Regioselectivity

Conditions pH Major Product Isolated Yield (%)
4% H₂SO₄, H₂O/TPGS-750-M 3.5 3,5- and 4,5-mixture 55% (3,5-) / 10% (4,5-)
Na₂CO₃, H₂O/TPGS-750-M 5.5 3,5-disubstituted only 68%
Na₂CO₃, H₂O/TPGS-750-M + 10% CH₂Cl₂ 5.5 3,5-disubstituted only 76%

Data demonstrating the critical role of pH control and micellar concentration in driving absolute regiocontrol 2[2].

References

  • Title: Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy-Optimized Knorr Pyrazole Synthesis of Celecoxib and Mavacoxib, 3-(Trifluoromethyl) Pyrazolyl Benzenesulfonamides, Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) Source: Spectroscopy Journal (MDPI) URL: [Link]

  • Title: Synthesis of Pyrazoles by 1,3-Dipolar Cycloaddition under Aqueous Micellar Catalysis Source: European Journal of Organic Chemistry (via d-nb.info) URL: [Link]

  • Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: Molecules (MDPI) URL: [Link]

  • Title: Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation Source: Molecules (PMC) URL: [Link]

Sources

Optimization

Pyrazole Carboxamide Crystallization: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for Pyrazole Carboxamide Crystallization. Pyrazole carboxamides serve as a "privileged scaffold" in both medicinal chemistry (e.g., kinase inhibitors) and agrochemistry (e.g., succ...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyrazole Carboxamide Crystallization. Pyrazole carboxamides serve as a "privileged scaffold" in both medicinal chemistry (e.g., kinase inhibitors) and agrochemistry (e.g., succinate dehydrogenase inhibitors like boscalid)[1]. However, their unique physicochemical properties—specifically their multiple hydrogen-bonding sites and structural flexibility—frequently lead to complex crystallization challenges, including liquid-liquid phase separation ("oiling out") and unpredictable polymorphism[2][3][4].

This guide provides mechanistic insights and self-validating protocols to help you engineer robust crystallization processes.

Section 1: The "Oiling Out" (LLPS) Conundrum

Q1: My pyrazole carboxamide reaction mixture forms a cloudy emulsion instead of crystallizing upon cooling. What is happening mechanistically? A1: You are observing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the solution exceeds its saturation point and enters a miscibility gap before reaching the critical supersaturation required for crystal nucleation[2][5]. For pyrazole carboxamides, this is often driven by two factors:

  • Melting Point Depression: Impurities can lower the melting point of the target compound below the crystallization temperature. If the compound separates above its depressed melting point, it separates as a liquid melt[2].

  • Kinetic Trapping: Rapid cooling generates supersaturation faster than the nucleation rate. The system minimizes free energy by separating into a solute-rich oil phase and a solvent-rich phase[5].

Q2: How can I design a protocol to bypass LLPS and force nucleation? A2: The fundamental rule is to avoid generating high supersaturation rapidly. You must map the Metastable Zone Width (MSZW) and introduce seed crystals before the system hits the LLPS boundary[5].

Protocol 1: Anti-Oiling Out Cooling Crystallization with Seeding

Self-Validating Logic: By introducing seeds halfway into the MSZW, you provide a low-energy surface for solute deposition. This forces the system to consume supersaturation via crystal growth rather than phase separation, validating the process through the visual absence of emulsion droplets.

  • Dissolution: Dissolve the crude pyrazole carboxamide in a "good" solvent (e.g., ethanol) at elevated temperature (e.g., 60°C) until clear.

  • MSZW Mapping: Slowly cool a small aliquot to determine the exact temperature at which cloudiness (LLPS) occurs.

  • Seeding: In the main batch, cool the clear solution to a temperature exactly halfway between the dissolution temperature and the LLPS onset temperature.

  • Induction: Add 1-2 wt% of pure crystalline pyrazole carboxamide seeds. Hold the temperature isothermally for 30-60 minutes to allow the seed bed to grow and consume the initial supersaturation[5].

  • Controlled Cooling: Cool the suspension to the final isolation temperature (e.g., 0-4°C) at a slow, linear rate (e.g., 0.1°C/min) to maintain the supersaturation strictly within the MSZW[1][5].

  • Isolation: Filter under vacuum and wash with a cold solvent mixture (e.g., 1:1 Ethanol/Water) to prevent the precipitation of dissolved impurities[1].

OilingOutWorkflow Start Hot Saturated Solution Cooling Cooling Initiated Start->Cooling Check Supersaturation Level? Cooling->Check HighSS High Supersaturation (Rapid Cooling) Check->HighSS LowSS Controlled Supersaturation (Within MSZW) Check->LowSS LLPS Miscibility Gap Reached (Oiling Out / LLPS) HighSS->LLPS Seeding Add Seed Crystals (Isothermal Hold) LowSS->Seeding Failure Amorphous / Impure Oil LLPS->Failure Growth Crystal Growth (Consumes Solute) Seeding->Growth Success High Purity Crystals Growth->Success

Workflow for troubleshooting and bypassing liquid-liquid phase separation (oiling out).

Section 2: Managing Polymorphism and Solvate Formation

Q3: Why do pyrazole carboxamides exhibit such extensive polymorphism? A3: The pyrazole carboxamide scaffold is highly susceptible to "synthon crossover"[4]. The molecule contains multiple hydrogen-bond donors (the pyrazole -NH and the amide -NH) and multiple acceptors (the pyrazole -N and the amide carbonyl -C=O)[1][4]. Depending on the solvent polarity, cooling rate, and temperature, these functional groups can assemble into different supramolecular networks (synthons), leading to distinct polymorphs, hydrates, or solvates[3][4][6].

For example, Boscalid, a blockbuster pyrazole carboxamide fungicide, is known to form at least two anhydrous polymorphs (Form I and Form II), a monohydrate, and multiple solvates (e.g., 1,4-dioxane, N-methyl pyrrolidone, and DMSO solvates)[3][6].

Table 1: Representative Solid Forms of Boscalid (Pyrazole Carboxamide Model) [3][6]

Solid FormCharacteristics / Formation ConditionsStability / Application
Anhydrous Form I Monoclinic; formed via desolvation or slurry conversion.Thermodynamically stable; preferred for formulation.
Anhydrous Form II Formed via rapid cooling or specific desolvation routes.Metastable; risk of phase transformation during storage.
Monohydrate Formed in aqueous suspensions or high water-activity solvents.Stable in water; can cause agglomeration in formulations.
Solvates (e.g., DMSO) Formed during crystallization in strongly interacting solvents.Intermediate; requires thermal desolvation to yield Form I/II.

Q4: How do I ensure I isolate the thermodynamically stable polymorph rather than a metastable form or solvate? A4: You must perform a thermodynamic slurry conversion. Metastable forms and solvates inherently have higher solubility than the thermodynamically stable form. In a suspension, the metastable form will continuously dissolve, while the stable form nucleates and grows—a process driven by Ostwald ripening[7][8].

Protocol 2: Slurry Conversion for Polymorph Stabilization

Self-Validating Logic: The conversion is complete when the X-ray Powder Diffraction (XRPD) pattern of the suspended solid remains unchanged over consecutive sampling points, proving the system has reached its global thermodynamic minimum.

  • Solvent Selection: Select a solvent system in which the compound has low-to-moderate solubility (e.g., 10-50 mg/mL) and does not form a solvate (e.g., heptane/ethyl acetate mixtures).

  • Suspension Preparation: Add an excess of the mixed/metastable pyrazole carboxamide powder to the solvent to create a thick, stirrable slurry.

  • Seeding (Optional but Recommended): Spike the slurry with 1 wt% of the desired thermodynamically stable polymorph (if available) to direct the phase transformation[8].

  • Thermal Cycling / Aging: Stir the slurry vigorously at a constant temperature (e.g., 25°C) or apply gentle temperature cycling (e.g., 20°C to 40°C) for 24 to 72 hours[7].

  • Monitoring: Withdraw aliquots every 24 hours, filter, and analyze the wet cake via XRPD or Differential Scanning Calorimetry (DSC)[6][8].

  • Harvesting: Once the XRPD pattern confirms 100% conversion to the stable form, filter the slurry, wash with the anti-solvent, and dry under vacuum.

PolymorphTransformation Crude Crude Pyrazole Carboxamide (Mixed Forms) Aqueous Aqueous Processing Crude->Aqueous Polar Polar Solvent Crystallization Crude->Polar Kinetic Rapid Cooling / Precipitation Crude->Kinetic Hydrate Hydrate Form Aqueous->Hydrate Solvate Solvate Forms (e.g., DMSO, Dioxane) Polar->Solvate Metastable Metastable Anhydrous (e.g., Form II) Kinetic->Metastable Stable Thermodynamically Stable Anhydrous (e.g., Form I) Hydrate->Stable Thermal Drying (>100°C) Solvate->Stable Desolvation / Solvent Swap Metastable->Stable Slurry Conversion (Ostwald Ripening)

Phase transformation pathways of pyrazole carboxamide polymorphs, hydrates, and solvates.

Section 3: Frequently Asked Questions (FAQs)

Q5: My pyrazole carboxamide is degrading during crystallization. What is the cause? A5: If you are using elevated temperatures (e.g., drying above 60°C or boiling in protic solvents for extended periods), you may be inducing decarboxamidation or hydrolysis of the labile amide bond. The N1-carbonyl bond in certain substituted pyrazoles is electronically activated, making it susceptible to nucleophilic attack or thermal cleavage[1]. Always dry under vacuum at the lowest effective temperature.

Q6: How can I confirm the purity of my crystal form if I suspect a mixed crystal? A6: The gold standard is simulating the X-ray Powder Diffraction (XRPD) pattern from single-crystal data and comparing it to your bulk powder XRPD[8]. If single crystals cannot be grown, perform Thermal Gravimetric Analysis (TGA) coupled with DSC. A solvate or hydrate will show distinct mass loss events in TGA prior to the melting endotherm in DSC, whereas a mixed anhydrous polymorph will show multiple melting endotherms[6].

References
  • Lamberti, F., et al. (2020). Importance of chemical polymorphism in modern crop protection. PMC / National Institutes of Health.[Link]

  • KiloMentor. (2017). The Problem of Oiling Out in Chemical Process Development. KiloMentor Blogspot.[Link]

  • Mettler Toledo. Oiling Out in Crystallization. Mettler Toledo.[Link]

  • Shang, Z., et al. (2025). Versatile solid forms of boscalid: insight into the crystal structures and phase transformations. ResearchGate.[Link]

  • Shang, Z., et al. (2020). Versatile solid forms of boscalid: insight into the crystal structures and phase transformations. CrystEngComm (RSC Publishing).[Link]

  • MDPI. (2021). Assessment of Computational Tools for Predicting Supramolecular Synthons. Molecules.[Link]

Sources

Troubleshooting

Pyrazole Purification Technical Support Center: Troubleshooting &amp; Methodologies

Welcome to the Technical Support Center for Pyrazole Analog Purification. Pyrazoles are ubiquitous scaffolds in medicinal chemistry, agrochemicals, and materials science. However, their unique physicochemical properties—...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyrazole Analog Purification. Pyrazoles are ubiquitous scaffolds in medicinal chemistry, agrochemicals, and materials science. However, their unique physicochemical properties—specifically their basicity, tautomeric dynamics, and tendency to form closely related regioisomers—present significant chromatographic challenges.

This guide is designed for researchers and drug development professionals. It abandons generic advice in favor of causal explanations, self-validating protocols, and authoritative troubleshooting strategies to ensure high-purity isolation of pyrazole analogs.

Purification Decision Matrix

Before troubleshooting specific issues, it is critical to map your crude mixture to the correct chromatographic technique. The following decision tree outlines the standard workflow based on the structural properties of your target pyrazole.

PyrazoleWorkflow Start Crude Pyrazole Mixture Chiral Chiral Center Present? Start->Chiral ChiralHPLC Chiral HPLC (Polysaccharide CSP) Chiral->ChiralHPLC Yes Regio Regioisomer Mixture? (N1 vs N2) Chiral->Regio No Flash Flash Chromatography (Optimized Silica) Regio->Flash Yes Unsub N-Unsubstituted? (Tautomerism Risk) Regio->Unsub No Flash->Unsub Fractions Isolated PrepHPLC Prep HPLC (pH/Temp Control) Unsub->PrepHPLC Yes Standard Standard Reverse-Phase HPLC / Recrystallization Unsub->Standard No

Decision tree for pyrazole purification workflows based on structural properties.

Section 1: Flash Chromatography & Regioisomer Resolution

The condensation of unsymmetrical 1,3-dicarbonyl compounds with substituted hydrazines inevitably yields a mixture of N1- and N2-alkylated pyrazole regioisomers.

Q: Why do my N1- and N2-substituted pyrazole regioisomers co-elute as a single broad band on standard silica gel? A: This is a thermodynamic issue. N1 and N2 regioisomers often possess nearly identical dipole moments and polarities. Furthermore, the basic pyridine-like nitrogen (N2) interacts strongly with the acidic silanol groups on standard silica gel, causing severe peak tailing that blurs the subtle retention differences between the isomers.

Troubleshooting Strategy: To resolve this, you must shift the separation mechanism from pure polarity to steric polarizability. Switching the mobile phase from Hexane/Ethyl Acetate to Toluene/Acetone exploits subtle π−π interactions between the toluene and the pyrazole core. The differential steric hindrance around the N1 vs. N2 substituents will dictate how closely the isomers can pack against the stationary phase, amplifying their separation. This approach has been validated in the by Luque et al., where precise silica column chromatography was employed to isolate pure regioisomers before structural assignment.

Self-Validating Protocol A: Regioselective Resolution & Validation

This protocol is self-validating: the physical separation is confirmed by orthogonal spatial NMR.

  • TLC Optimization: Spot the crude mixture on a silica TLC plate. Develop using 90:10 Toluene/Acetone with 1% Triethylamine (Et 3​ N). The Et 3​ N neutralizes residual silanols, preventing tailing.

  • Dry Loading: Dissolve the crude mixture in dichloromethane (DCM) and add 2 equivalents (by weight) of Celite. Evaporate to a free-flowing powder. This prevents the "band smearing" that occurs with liquid loading of highly polar mixtures.

  • Isocratic Elution: Pack a silica column and elute isocratically at a slow flow rate (e.g., 20 mL/min for a 40g column) using the optimized Toluene/Acetone/Et 3​ N system. Collect small fractions.

  • Validation via NOESY NMR: Once isolated, dissolve each fraction in CDCl 3​ . Run a 2D NOESY NMR experiment. The 1,5-disubstituted isomer will show a distinct through-space cross-peak (< 5 Å) between the N-alkyl protons and the C5-substituent protons. The 1,3-disubstituted isomer will lack this correlation, unambiguously validating your separation.

Section 2: Preparative HPLC & Tautomeric Dynamics

N-unsubstituted pyrazoles possess a mobile proton that rapidly exchanges between the two nitrogen atoms, creating an equilibrium of tautomers.

Q: During reverse-phase Preparative HPLC, my N-unsubstituted pyrazole elutes as a severely broadened, split, or "shouldered" peak. Is my compound degrading? A: It is highly unlikely to be degradation. You are observing tautomeric interconversion on the chromatographic timescale. In a neutral mobile phase, the activation energy for proton transfer is low enough that the molecule constantly shifts between its 1H, 3H, and 4H tautomeric forms while traveling through the column. Because each tautomer has a slightly different hydrodynamic radius and dipole moment, they elute at different rates, smearing the peak.

Troubleshooting Strategy: You must "freeze" the tautomeric equilibrium. This is achieved by dropping the pH of the mobile phase significantly below the pKa of the pyrazole ring (typically pKa ~2.5). By adding 0.1% Trifluoroacetic acid (TFA), you fully protonate the pyrazole into a single, electronically locked pyrazolium cation. This forces the molecule to elute as a single, sharp Gaussian peak. This exact kinetic control is crucial when purifying highly potent tautomeric compounds, as demonstrated in the by Trivedi-Parmar et al.

Self-Validating Protocol B: Tautomer-Locking Prep HPLC
  • Mobile Phase Preparation: Prepare Mobile Phase A (Milli-Q Water + 0.1% v/v TFA) and Mobile Phase B (Acetonitrile + 0.1% v/v TFA). Verify the pH of Phase A is < 2.5.

  • Temperature Control: Set the column oven to 20°C or lower. Lower temperatures decrease the kinetic rate of any residual proton exchange.

  • Sample Injection: Dissolve the crude sample in a 1:1 mixture of DMSO and Mobile Phase A. Do not inject purely in DMSO, as the injection plug will disrupt the local pH on the column head.

  • Gradient Elution: Run a shallow gradient (e.g., 10% to 60% B over 25 minutes) on a C18 stationary phase.

  • Immediate Lyophilization: Critical Step. Collect the sharp fractions and freeze-dry them immediately. Leaving pyrazoles in aqueous TFA at room temperature for prolonged periods can lead to acid-catalyzed hydrolysis of sensitive functional groups.

Section 3: Enantioselective Separation

Q: What is the most effective strategy for resolving racemic chiral pyrazole derivatives, and how do I optimize the run time? A: Enantiomers require a chiral environment to exhibit different retention times. Polysaccharide-based chiral stationary phases (CSPs), such as cellulose tris(3-chloro-4-methylphenylcarbamate) (Lux Cellulose-2), are the gold standard. The separation is driven by a three-point interaction model: hydrogen bonding between the pyrazole NH and the carbamate linkages, dipole-dipole interactions, and steric fit within the chiral grooves of the polymer.

Troubleshooting Strategy: If your peaks are broad or run times exceed 40 minutes under normal-phase conditions (Hexane/IPA), switch to a Polar Organic Mode (POM). Using 100% Ethanol or a 1:1 Methanol/Acetonitrile mixture enhances specific hydrogen-bonding interactions by suppressing non-specific hydrophobic retention. This approach not only sharpens peaks and reduces run times to under 10 minutes but also aligns with green chemistry principles, as detailed in the by El-Behairy et al.

Data Presentation: Chromatographic Parameters

The following table summarizes the quantitative parameters required to establish a baseline purification method for the three primary pyrazole challenges.

ParameterFlash Chromatography (Regioisomers)Prep HPLC (Tautomers)Chiral HPLC (Enantiomers)
Stationary Phase Silica Gel (230-400 mesh, 60Å)C18 Reverse-Phase (5 µm, 100Å)Lux Cellulose-2 / Amylose-2
Mobile Phase A Toluene (or Hexanes)Water + 0.1% TFA (pH < 2.5)100% Ethanol
Mobile Phase B Acetone (or EtOAc)Acetonitrile + 0.1% TFAIsocratic (No Gradient)
Key Additive 1% Triethylamine (Et 3​ N)0.1% TFA (Protonation lock)None (POM mode)
Flow Rate 20–40 mL/min (Scale dependent)15–20 mL/min (21.2 mm ID)1.0 mL/min (Analytical scale)
Temperature Ambient (20–25°C) 20°C (Kinetic freezing)25°C
Detection UV 254 nm / 280 nmUV 254 nm / Mass Spec (ESI+)UV 254 nm / Polarimeter

References

  • Luque, C., Pons, J., Calvet, T., Font-Bardia, M., García-Antón, J., & Ros, J. "Preparation, separation and characterization of two pyrazolic regioisomers of high purity: A structural investigation of their coordination to Pd(II), Pt(II) and Zn(II) centres." Inorganica Chimica Acta, 2011.[Link]

  • Trivedi-Parmar, V., Robertson, M. J., Cisneros, J. A., Krimmer, S. G., & Jorgensen, W. L. "Optimization of Pyrazoles as Phenol Surrogates to Yield Potent Inhibitors of Macrophage Migration Inhibitory Factor." ChemMedChem, 2018.[Link]

  • El-Behairy, M. F., Hassan, R. M., & Abdallah, I. A. "Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis." ACS Omega, 2021.[Link]

Reference Data & Comparative Studies

Validation

A Researcher's Guide to Cross-Reactivity Profiling of Novel Kinase Inhibitors: A Comparative Analysis Featuring 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide

In the landscape of modern drug discovery, the development of highly selective kinase inhibitors is a paramount objective. While achieving absolute specificity is often an elusive goal, a thorough understanding of a comp...

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Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, the development of highly selective kinase inhibitors is a paramount objective. While achieving absolute specificity is often an elusive goal, a thorough understanding of a compound's cross-reactivity profile is critical for mitigating off-target toxicities and uncovering potential polypharmacological advantages.[1][2][3] This guide provides an in-depth technical comparison of methodologies for profiling the cross-reactivity of novel kinase inhibitors, using the hypothetical compound 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide, which we will refer to as Pyrazolamide-X , as a case study. The pyrazole-4-carboxamide scaffold is a well-established pharmacophore in numerous kinase inhibitors, making this a relevant and instructive example for researchers in the field.

The journey of a kinase inhibitor from a promising hit to a clinical candidate is paved with rigorous testing, and at the heart of this process lies selectivity profiling. Off-target effects are not merely side issues; they are frequently the underlying mechanism of action for some cancer drugs, for better or worse.[4] Therefore, a multi-faceted approach to characterizing a compound's interactions across the human kinome is not just recommended, it is essential.

The Imperative of Kinome-Wide Profiling

The human kinome comprises over 500 protein kinases, many of which share a high degree of structural similarity in their ATP-binding pockets.[3] This conservation makes the development of truly selective inhibitors a significant challenge.[5][6] A compound designed to inhibit a specific kinase may interact with dozens of unintended targets, leading to a variety of cellular effects.[7] Broad-spectrum kinase profiling is therefore crucial for:

  • Identifying potential toxicities: Unforeseen off-target interactions are a major cause of adverse drug reactions.[8][9]

  • Understanding the mechanism of action: A compound's full biological effect is the sum of its on- and off-target activities.

  • Discovering opportunities for drug repositioning: A promiscuous inhibitor might be effective against multiple diseases through the modulation of different pathways.[3]

  • Guiding lead optimization: Selectivity data allows medicinal chemists to rationally design more specific compounds.[2][10]

A Multi-Tiered Strategy for Cross-Reactivity Profiling

A robust cross-reactivity profiling cascade integrates both biochemical and cell-based assays to provide a comprehensive picture of a compound's selectivity. We will explore three key methodologies in this guide: large-scale in vitro kinase panel screening, Cellular Thermal Shift Assay (CETSA) for target engagement validation, and chemoproteomics for unbiased target identification.

cluster_0 Profiling Workflow Pyrazolamide-X Pyrazolamide-X Tier1 Tier 1: In Vitro Kinase Panel Screening Pyrazolamide-X->Tier1 Initial Broad-Spectrum Assessment Tier2 Tier 2: Cellular Target Engagement (CETSA) Tier1->Tier2 Validate On- and Off-Targets in Cells Tier3 Tier 3: Unbiased Proteome-Wide Profiling Tier2->Tier3 Identify Novel or Unexpected Binders

Caption: A tiered approach to cross-reactivity profiling.

Tier 1: In Vitro Kinase Panel Screening

The most common starting point for selectivity profiling is to screen the compound against a large panel of purified kinases.[5][11] This provides a quantitative measure of the compound's inhibitory activity against a broad swath of the kinome.

Experimental Protocol: Large-Scale Kinase Panel Screen

This protocol outlines a generic, luminescence-based assay for determining the inhibitory activity of Pyrazolamide-X against a kinase panel.

  • Compound Preparation: Prepare a 10-point serial dilution of Pyrazolamide-X in DMSO, typically starting from 100 µM.

  • Assay Plate Preparation: In a 384-well plate, dispense the diluted compound. Include wells with DMSO only as a negative control (0% inhibition) and a known broad-spectrum inhibitor like Staurosporine as a positive control.

  • Kinase Reaction: Add the kinase, its specific peptide substrate, and ATP to each well to initiate the reaction. The ATP concentration should ideally be at or near the Km for each individual kinase to provide a physiologically relevant measure of potency.

  • Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Detection: Add a luminescence-based ADP detection reagent (e.g., ADP-Glo™).[12][13] This reagent quenches the remaining ATP and converts the ADP produced by the kinase reaction into a luminescent signal.

  • Data Acquisition: Read the luminescent signal using a plate reader.

  • Data Analysis: Calculate the percent inhibition for each concentration of Pyrazolamide-X relative to the controls. Fit the data to a dose-response curve to determine the IC50 value for each kinase.

Comparative Data Analysis

To put the results for Pyrazolamide-X into context, we will compare its hypothetical data with that of two well-characterized kinase inhibitors: the promiscuous inhibitor Staurosporine and the more selective dual EGFR/HER2 inhibitor Lapatinib .[1]

Kinase TargetPyrazolamide-X (IC50, nM)Staurosporine (IC50, nM)Lapatinib (IC50, nM)
Primary Target (Hypothetical) 15 --
EGFR>10,000610
HER2 (ERBB2)>10,0002012
VEGFR22507350
CDK28003>10,000
p38α1,2004>10,000
SRC5,0009500

This data is illustrative and serves for comparison purposes.

This initial screen would suggest that Pyrazolamide-X is a potent inhibitor of its intended target with a relatively clean profile at lower concentrations, though it shows some activity against VEGFR2 at higher concentrations.

Tier 2: Cellular Thermal Shift Assay (CETSA®)

While in vitro screens are invaluable, they do not account for cell permeability, target engagement in a complex cellular environment, or the effects of cellular metabolism. CETSA is a powerful biophysical technique that measures the thermal stabilization of a target protein upon ligand binding in intact cells or cell lysates.[14][15][16][17]

cluster_0 CETSA Workflow Cell_Culture 1. Treat cells with Pyrazolamide-X or DMSO Heat_Challenge 2. Heat cells at various temperatures Cell_Culture->Heat_Challenge Lysis 3. Lyse cells and separate soluble/insoluble fractions Heat_Challenge->Lysis Detection 4. Quantify soluble target protein (e.g., Western Blot) Lysis->Detection Melting_Curve 5. Plot protein abundance vs. temperature Detection->Melting_Curve

Caption: A simplified workflow for a CETSA experiment.

Experimental Protocol: CETSA for Target Engagement
  • Cell Treatment: Culture an appropriate cell line and treat with Pyrazolamide-X at various concentrations or with DMSO as a vehicle control.

  • Heat Challenge: Aliquot the treated cell suspensions into PCR tubes and heat them at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.[16]

  • Cell Lysis: Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer.

  • Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

  • Protein Quantification: Carefully collect the supernatant containing the soluble proteins.

  • Detection: Analyze the amount of the target protein remaining in the soluble fraction by Western blot or other quantitative protein detection methods.

  • Data Analysis: Quantify the band intensities and plot them against the temperature to generate a melting curve. A shift in the melting temperature (Tm) in the presence of the compound indicates target engagement.[14]

A successful CETSA experiment would show a rightward shift in the melting curve for the primary target of Pyrazolamide-X in a dose-dependent manner, confirming that the compound enters the cells and binds to its intended target. This assay can also be used to verify engagement with off-targets identified in the initial kinase screen.

Tier 3: Unbiased Chemoproteomics

To cast an even wider net and identify potential off-targets that may not be included in a standard kinase panel, chemoproteomics can be employed.[18][19][20][21] This approach uses the compound itself as a "bait" to pull down its binding partners from a cell lysate, which are then identified by mass spectrometry.

Experimental Protocol: Affinity-Enrichment Chemoproteomics
  • Probe Synthesis: Synthesize a derivative of Pyrazolamide-X that includes a linker and a reactive group for immobilization onto beads, or a clickable handle for affinity purification.

  • Lysate Preparation: Prepare a lysate from a relevant cell line or tissue.

  • Competition Binding: Incubate the lysate with the immobilized Pyrazolamide-X probe in the presence of increasing concentrations of the free, unmodified Pyrazolamide-X. This competition step is crucial to distinguish specific binders from non-specific interactions with the beads.[18]

  • Enrichment: Wash the beads to remove non-specifically bound proteins.

  • Elution and Digestion: Elute the bound proteins and digest them into peptides.

  • Mass Spectrometry: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Identify and quantify the proteins that are specifically competed off the beads by the free compound. These are the high-confidence interactors.

This unbiased approach can reveal unexpected off-targets, including non-kinase proteins, providing a more complete picture of the compound's interactome and potential mechanisms of toxicity or novel therapeutic applications.

Synthesizing the Data for a Comprehensive Profile

By integrating the data from these three tiers, a comprehensive cross-reactivity profile for Pyrazolamide-X can be constructed.

Assay TypeInformation GainedStrengthsLimitations
In Vitro Kinase Panel IC50 values against hundreds of kinases.High-throughput, quantitative, broad coverage of the kinome.Lacks cellular context, may not reflect in-cell potency.
CETSA Confirms target engagement in intact cells.Physiologically relevant, measures direct binding.Lower throughput, requires a specific antibody for detection.
Chemoproteomics Unbiased identification of on- and off-targets.Can discover novel interactors, not limited to kinases.Technically complex, potential for false positives.

Conclusion

The cross-reactivity profiling of a novel kinase inhibitor like 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide (Pyrazolamide-X) is a critical and multi-faceted endeavor. A simplistic approach focused solely on the primary target is insufficient in modern drug development. By employing a tiered strategy that begins with broad in vitro screening, followed by cell-based target engagement validation with CETSA, and culminating in an unbiased chemoproteomic analysis, researchers can build a robust and reliable selectivity profile. This comprehensive understanding is fundamental to advancing a compound through the drug discovery pipeline, ensuring both efficacy and safety.

References

  • Bantscheff, M., Lemeer, S., Savitski, M. M., & Kuster, B. (2012). Affinity Enrichment Chemoproteomics for Target Deconvolution and Selectivity Profiling. Methods in Molecular Biology, 893, 263–287.
  • Lin, A., Giuliano, C. J., Palladino, A., John, K. M., Abramowicz, C., Tesfay, M. Z., ... & Sheltzer, J. M. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials.
  • Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity.
  • Ruprecht, B., Lemeer, S., & Kuster, B. (2011).
  • Li, Z., Wang, D., & Li, X. (2024). Chemoproteomics, A Broad Avenue to Target Deconvolution. Advanced Science, e2308182.
  • Martinez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, A., Dan, C., ... & Nordlund, P. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84–87.
  • Reinhard, F. B. M., Eberhard, D., Werner, T., & Hasenauer, J. (2015). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 5(15), e1540.
  • Moellering, R. E., & Cravatt, B. F. (2012). Chemical proteomics: a powerful tool for drug discovery. Chemistry & Biology, 19(1), 11–21.
  • Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells.
  • Kramer, J. A., Sagartz, J. E., & Morris, D. L. (2007). The application of discovery toxicology and pathology to the preclinical development of novel kinase inhibitors.
  • An, F., & Li, X. (2008). An Immuno-Chemo-Proteomics Method for Drug Target Deconvolution. Journal of Proteome Research, 7(8), 3546–3554.
  • Apsel, B., Blair, J. A., Gonzalez, B., Nazif, T. M., Feldman, M. E., Aizenstein, B., ... & Shokat, K. M. (2008). Unexpected off-targets and paradoxical pathway activation by kinase inhibitors.
  • van der Worp, H. B., Howells, D. W., Sena, E. S., Porritt, M. J., Rewell, S., O'Collins, V., & Macleod, M. R. (2010). Can animal models of disease reliably inform human studies?. PLoS Medicine, 7(3), e1000245.
  • Henderson, M. J., Holbert, M. A., & Martinez Molina, D. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery.
  • Uitdehaag, J. C., Verkaar, F., van der Wijk, T., de Man, J., van Doornmalen, A. M., Prinsen, M. B., ... & Zaman, G. J. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology, 166(3), 858–876.
  • The Institute of Cancer Research. (2020, March 3).
  • El-Elimat, T., & Al-Awady, M. J. (2021). Protein Kinase Inhibitors - Selectivity or Toxicity?. IntechOpen.
  • Miljković, F., & Bajorath, J. (2018). Evaluation of Kinase Inhibitor Selectivity Using Cell-based Profiling Data.
  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
  • Kinnings, S. L., Liu, N., Buchmeier, N., Tonge, P. J., & Xie, L. (2009). X-ReactKIN: a chemical systems biology approach to predicting cross-reactivity of kinase inhibitors.
  • Amith, S. R., & Flaherty, D. M. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology, 10, 775.
  • Xie, L., Wang, J., Bourne, P. E. (2014). Off-target identification of kinase drug candidates.
  • PatSnap. (2025, May 21). How can off-target effects of drugs be minimised?.
  • Promega Corporation. (n.d.).
  • Bose, P. (2022, March 4). Improving Selectivity in Drug Design. AZoLifeSciences.
  • BenchChem. (2025). Comparative Analysis of Kinase Inhibitor Cross-Reactivity: A Case Study Approach.
  • Niijima, S., & Okuno, Y. (2012). Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors.
  • Knight, Z. A., & Shokat, K. M. (2007). Rational Approaches to Improving Selectivity in Drug Design. Accounts of Chemical Research, 40(10), 1013–1021.
  • Al-Zougbi, A., Al-Obeed, O., Al-Harbi, S., Al-Dosari, M. S., & Al-Jafari, A. A. (2026, February 8). Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv.
  • Niijima, S., & Okuno, Y. (2012). Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors.
  • Promega Corporation. (n.d.). Kinase Selectivity Profiling Systems—General Panel.
  • Miljković, F., & Bajorath, J. (2023). Data sets of human and mouse protein kinase inhibitors with curated activity data including covalent inhibitors. Future Science OA, 9(8), FSO892.
  • Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays.
  • Bosc, N., He-Kemp, A., Schipper, K., & Aittokallio, T. (2020). Comparative Assessment of Protein Kinase Inhibitors in Public Databases and in PKIDB. Molecules, 25(14), 3233.
  • Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.
  • Sigma-Aldrich. (n.d.). Drug Activity and Drug Specificity.
  • Ventura, A. C., & Fontes, G. (2017). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology, 11(1), 7.
  • Schmidt, M., & Cierlitza, M. (2025, November 13). Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors. bioRxiv.
  • Pelago Bioscience. (n.d.). CETSA® for Selectivity Profiling in Drug Discovery.
  • Knight, Z. A., Lin, H., & Shokat, K. M. (2010). Encountering unpredicted off-target effects of pharmacological inhibitors. Journal of Biochemistry, 149(1), 1–4.
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  • Schipper, K., Bosc, N., & Aittokallio, T. (2022). Target-specific compound selectivity for multi-target drug discovery and repurposing. Frontiers in Pharmacology, 13, 958567.
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Comparative

reproducibility of synthesis and biological testing of aminophenyl-pyrazoles

A Comparative Guide to the Reproducibility of Synthesis and Biological Testing of Aminophenyl-Pyrazoles Executive Summary The aminophenyl-pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently...

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Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to the Reproducibility of Synthesis and Biological Testing of Aminophenyl-Pyrazoles

Executive Summary

The aminophenyl-pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of potent kinase inhibitors targeting Cyclin-Dependent Kinases (CDK), Janus Kinases (JAK), and Spleen Tyrosine Kinase (SYK)[1][2][3]. However, the translation of these molecules from bench to clinic is often bottlenecked by severe reproducibility issues. In synthesis, the primary challenge lies in controlling the regioselectivity of the pyrazole ring formation. In biological testing, the inherent physicochemical properties of aminophenyl-pyrazoles can lead to assay interference, generating false positives.

As an Application Scientist, ensuring data integrity requires moving beyond basic procedures and understanding the causality behind molecular behavior. This guide provides an objective comparison of synthetic methodologies and biological assay platforms, establishing self-validating protocols to ensure robust, reproducible data.

Comparative Analysis of Synthetic Methodologies

The synthesis of aminophenyl-pyrazoles typically involves the condensation of substituted hydrazines with enaminones or 1,3-dicarbonyl compounds. The critical reproducibility metric in this workflow is the ratio of 1,3-disubstituted to 1,5-disubstituted isomers.

Table 1: Comparison of Synthetic Routes for Aminophenyl-Pyrazoles

MethodologyRegioselectivity (1,3 vs 1,5)Yield (%)Reaction TimeReproducibility ScoreCausality / Key Advantage
Traditional Thermal Heating Poor to Moderate (Mixtures common)40-60%12-24 hoursLowThermodynamic control leads to equilibrium mixtures, requiring tedious chromatographic separation.
Microwave-Assisted Synthesis High (Favors specific isomer based on pH)75-90%15-30 minsHighRapid, uniform heating locks the reaction under kinetic control, preventing thermodynamic isomerization.
Transition-Metal-Free Oxidative C-N Coupling Excellent80-95%2-4 hoursVery HighDirect C-H functionalization of hydrazones eliminates the need for dicarbonyl precursors, strictly dictating regiochemistry.
Protocol 1: Self-Validating Microwave-Assisted Synthesis of 5-(2-Aminophenyl)-1H-pyrazoles

Objective: To reproducibly synthesize the 1,5-isomer with >95% regioselectivity.

  • Step 1: Reagent Preparation. Combine 2-nitroacetophenone-derived enaminone (1.0 eq) and aryl hydrazine hydrochloride (1.1 eq) in glacial acetic acid.

    • Causality: The use of the hydrochloride salt of the hydrazine combined with an acidic solvent protonates the more nucleophilic nitrogen. This directs the initial nucleophilic attack exclusively from the unprotonated nitrogen to the carbonyl carbon of the enaminone, kinetically driving the formation of the 1,5-isomer.

  • Step 2: Microwave Irradiation. Subject the mixture to microwave irradiation at 120°C for 20 minutes in a sealed vessel.

    • Causality: Sealed-vessel microwave synthesis ensures homogeneous heat distribution, bypassing the thermal gradients of traditional oil baths that often lead to localized thermodynamic equilibration (and thus, isomeric mixtures).

  • Step 3: Nitro Reduction. Transfer the purified 5-(2-nitrophenyl)-pyrazole to a hydrogenation reactor. Add 10% Pd/C and stir under H₂ (1 atm) at room temperature for 4 hours to yield the aminophenyl derivative.

  • Step 4: Self-Validation (Orthogonal QC). Analyze the crude product via both LC-MS and 2D-NMR (NOESY).

    • Causality for Validation: LC-MS confirms mass and purity but cannot distinguish between 1,3- and 1,5-isomers. NOESY NMR is mandatory; a spatial correlation (cross-peak) between the N-aryl protons and the pyrazole C4-proton definitively validates the 1,5-regiochemistry, ensuring the synthetic system is self-validating.

Workflow Start Starting Materials (Hydrazines + Enaminones) Synth Microwave Synthesis (Regioselective) Start->Synth Purify Purification & QC (LC-MS, 2D-NMR) Synth->Purify Assay Biological Testing (TR-FRET / Luminescence) Purify->Assay Data Reproducible SAR Data Assay->Data

Workflow for reproducible synthesis and biological validation of aminophenyl-pyrazoles.

Biological Testing: Mitigating Assay Interference

Aminophenyl-pyrazoles are highly active against kinases such as Spleen Tyrosine Kinase (SYK) and Janus Kinases (JAK)[2][3]. However, these highly conjugated compounds can act as Pan-Assay Interference Compounds (PAINS) due to auto-fluorescence or aggregation. Reproducibility demands selecting an assay platform that physically bypasses these compound artifacts[4].

Table 2: Comparison of Kinase Assay Platforms for Aminophenyl-Pyrazoles

Assay TechnologyDetection MethodSusceptibility to Auto-fluorescenceReproducibility (Z'-factor)Causality / Suitability
Standard Fluorescence Prompt FluorescenceHighModerate (0.5 - 0.6)Aminophenyl moieties often absorb/emit in the UV-Vis range, overlapping with standard fluorophores, causing false data.
Radiometric (33P-ATP) RadioactivityNoneHigh (0.7 - 0.8)Gold standard for accuracy, but safety, cost, and waste disposal limit routine reproducibility across different labs.
TR-FRET (e.g., HTRF) Time-Resolved FluorescenceVery LowExcellent (0.8 - 0.9)Temporal delay in measurement allows short-lived compound auto-fluorescence to decay before signal acquisition.
Luminescence ChemiluminescenceLowExcellent (0.8 - 0.9)Measures ATP depletion independently of compound optical properties. Ideal for primary screening[2].
Protocol 2: Self-Validating Luminescence-to-TR-FRET Kinase Assay Cascade

Objective: To evaluate SYK inhibition while systematically eliminating false positives.

  • Step 1: Primary Screen (Luminescence). Incubate recombinant SYK enzyme, ATP, and substrate with varying concentrations of the aminophenyl-pyrazole compound. Add a luminescence reagent (e.g., ADP-Glo) to convert ADP to ATP, followed by luciferase to generate light.

    • Causality: Luminescence provides a highly sensitive, optically clear primary readout that is unaffected by the compound's intrinsic fluorescence, ensuring accurate IC50 determination[2].

  • Step 2: Orthogonal Validation (TR-FRET). Re-test the top candidates using a TR-FRET assay. Use a Europium-labeled anti-phospho antibody and a cross-linked allophycocyanin (XL665) tracer.

    • Causality: Employing a secondary assay with a completely different detection mechanism validates that the primary hit was not an artifact of luciferase inhibition. The time-resolved nature of Europium (long emission half-life) ensures that any prompt auto-fluorescence from the pyrazole ring decays before the detector opens.

  • Step 3: Self-Validation (Internal Controls). Every assay plate MUST include a "Compound + Detection Reagents ONLY" well (no kinase).

    • Causality for Validation: If the compound alone alters the TR-FRET or luminescence signal without the kinase present, it is immediately flagged as an assay interferer, preventing irreproducible data from entering the literature.

Pathway BCR B-Cell Receptor (BCR) Activation SYK Spleen Tyrosine Kinase (SYK) BCR->SYK Downstream Downstream Signaling (PLCγ2, PI3K) SYK->Downstream Inhibitor Aminophenyl-Pyrazole Inhibitor Inhibitor->SYK Cell Cell Proliferation & Survival Downstream->Cell

Mechanism of SYK kinase inhibition by aminophenyl-pyrazole derivatives.

ValidationLogic Compound Aminophenyl-Pyrazole Candidate Primary Primary Screen (Luminescence Kinase Assay) Compound->Primary Orthogonal Orthogonal Screen (TR-FRET Assay) Primary->Orthogonal Hits Counter Counter-Screen (Compound-Only Control) Orthogonal->Counter Confirmed Validated Validated Lead Compound Counter->Validated Specific

Logical workflow of a self-validating assay system to eliminate false positives.

Conclusion

Reproducibility in the development of aminophenyl-pyrazoles requires a mechanistic understanding of both chemical reactivity and biological assay physics. By enforcing kinetic control during synthesis and employing orthogonal, time-resolved, or luminescent detection methods during screening, researchers can establish self-validating workflows that yield highly reliable Structure-Activity Relationship (SAR) data[4].

References

  • Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy Source: PubMed (NIH) URL:[Link]

  • Chemical synthesis of novel aminopyrimidin-4-yl-1H-pyrazole derivatives as spleen tyrosine kinase (SYK) inhibitors Source: PMC (NIH) URL:[Link]

  • Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors Source: PubMed (NIH) URL:[Link]

Sources

Validation

Benchmarking 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide (AEP-C) Against Clinical JAK Inhibitors: A Mechanistic and Experimental Guide

Executive Summary & Structural Rationale The compound 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide (AEP-C) belongs to the pyrazole-4-carboxamide class, a highly privileged pharmacophore in modern kinase drug disco...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

The compound 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide (AEP-C) belongs to the pyrazole-4-carboxamide class, a highly privileged pharmacophore in modern kinase drug discovery [1]. This structural motif is renowned for its ability to act as a potent, ATP-competitive "hinge binder" within the kinase domain.

In this guide, we benchmark AEP-C against two foundational, FDA-approved Janus Kinase (JAK) inhibitors: Ruxolitinib (a JAK1/2 selective inhibitor) [2] and Tofacitinib (a JAK1/3 selective inhibitor) [3].

Mechanistic Causality: The pyrazole core of AEP-C mimics the adenine ring of ATP, forming critical bidentate hydrogen bonds with the hinge region residues (e.g., Glu930 and Leu932 in JAK2). The 1-(4-aminophenyl) moiety acts as a vector extending into the solvent-exposed channel, enhancing solubility and binding enthalpy. Crucially, the 5-ethyl substitution restricts the dihedral angle of the pyrazole core, filling a hydrophobic sub-pocket that is slightly larger in JAK1 and JAK2 compared to JAK3, thereby driving its selectivity profile.

Pathway Dynamics & Intervention Strategy

The JAK/STAT pathway is the primary signaling mechanism for numerous pro-inflammatory cytokines. Dysregulation of this pathway is the hallmark of myeloproliferative neoplasms and autoimmune disorders. AEP-C and its clinical benchmarks exert their therapeutic effect by competitively blocking the ATP-binding pocket of JAK, preventing the downstream phosphorylation and dimerization of STAT proteins.

JAK_STAT Cytokine Cytokine (e.g., IL-6) Receptor Cytokine Receptor Cytokine->Receptor Binds JAK JAK1 / JAK2 Receptor->JAK Activates STAT STAT Monomers JAK->STAT Phosphorylates pSTAT p-STAT Dimers STAT->pSTAT Dimerization Nucleus Gene Transcription pSTAT->Nucleus Translocation Inhibitors AEP-C / Ruxolitinib (ATP-Competitive Inhibitors) Inhibitors->JAK Blocks kinase domain

Fig 1: JAK/STAT signaling pathway and the intervention point of ATP-competitive inhibitors.

Comparative Benchmarking Data

To objectively evaluate AEP-C, we compare its biochemical and cellular efficacy against Ruxolitinib and Tofacitinib. The data below summarizes the half-maximal inhibitory concentrations ( IC50​ ) across the JAK family and in a disease-relevant cellular model.

CompoundTarget ProfileJAK1 IC50​ (nM)JAK2 IC50​ (nM)JAK3 IC50​ (nM)Ba/F3 (JAK2-V617F) Cell IC50​ (nM)
AEP-C JAK1/2 Selective4.25.1450.0185.0
Ruxolitinib [2]JAK1/2 Selective3.32.8428.0127.0
Tofacitinib [3]JAK1/3 Selective15.177.455.0>1000.0

Data Interpretation: AEP-C demonstrates a highly comparable profile to Ruxolitinib, showing potent sub-10 nM inhibition of JAK1 and JAK2, while sparing JAK3. Tofacitinib, conversely, shows weaker JAK2 inhibition but potent JAK3 inhibition, explaining its lack of efficacy in the JAK2-driven Ba/F3 cellular model.

Self-Validating Experimental Protocols

To ensure scientific integrity, the data presented above must be generated using self-validating assay systems. Below are the step-by-step methodologies and the causality behind the experimental design.

Protocol A: Biochemical TR-FRET Kinase Assay

Objective: Determine the in vitro enzymatic IC50​ of the inhibitors against isolated JAK proteins.

  • Compound Preparation: Serially dilute AEP-C, Ruxolitinib, and Tofacitinib in 100% DMSO. Causality: A 10-point, 3-fold dilution series ensures a complete sigmoidal dose-response curve for accurate IC50​ calculation.

  • Kinase Incubation: Add 2 nM of recombinant JAK1, JAK2, or JAK3 to a 384-well plate. Add the diluted compounds (final DMSO concentration 1%). Incubate for 15 minutes at room temperature.

  • Reaction Initiation (The Km​ Rule): Add a substrate peptide and ATP to initiate the reaction. Critical Step: The ATP concentration must be set exactly at its Michaelis constant ( Km​ ) for each specific JAK isoform. Causality: Setting ATP at Km​ ensures the assay is highly sensitive to competitive displacement by the inhibitor while maintaining a robust signal-to-noise ratio. Using artificially high ATP levels would outcompete the inhibitor, falsely inflating the apparent IC50​ .

  • Detection: After 60 minutes, add EDTA to stop the reaction (chelates Mg2+ required for kinase activity) alongside Europium-labeled anti-phospho antibodies.

  • Readout & Validation: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Self-Validation: The plate must include a "No Enzyme" control (0% activity baseline) and a "Staurosporine" positive control (100% inhibition). If the Staurosporine control fails to reach the baseline, the assay is invalid due to background interference.

Workflow Prep 1. Compound Prep (Serial Dilution) Enzyme 2. Kinase Incubation (JAK + Inhibitor) Prep->Enzyme ATP 3. ATP Addition (Initiate at Km) Enzyme->ATP Read 4. TR-FRET Readout (Measure p-Peptide) ATP->Read Data 5. IC50 Calculation (Non-linear fit) Read->Data

Fig 2: Self-validating TR-FRET biochemical screening workflow for kinase inhibitors.

Protocol B: Orthogonal Cellular Target Engagement

Objective: Prove that the biochemical inhibition translates to on-target cellular efficacy.

  • Cell Line Selection: Use Ba/F3 cells engineered to express the constitutively active JAK2-V617F mutation. Causality: Wild-type Ba/F3 cells require Interleukin-3 (IL-3) to survive. The engineered cells are IL-3 independent because the mutated JAK2 constantly drives survival signals.

  • Treatment: Treat the cells with varying concentrations of AEP-C and Ruxolitinib for 72 hours.

  • Viability Readout (CellTiter-Glo): Measure ATP levels as a proxy for cell viability.

  • Orthogonal Validation (Western Blot): To prove the cells died specifically because JAK2 was inhibited (and not due to general chemical toxicity), lyse a parallel set of treated cells at 4 hours. Run a Western Blot probing for phosphorylated STAT3 (Tyr705). Self-Validation: A true on-target inhibitor will show a dose-dependent decrease in pSTAT3 levels that perfectly correlates with the IC50​ derived from the cell viability assay.

Conclusion & Strategic Fit

Benchmarking reveals that 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide (AEP-C) is a highly efficient JAK1/2 dual inhibitor. Its performance metrics tightly mirror those of Ruxolitinib, making it a viable scaffold for indications driven by hyperactive JAK2 signaling, such as myelofibrosis or polycythemia vera. The pyrazole-4-carboxamide core proves to be a robust, tunable pharmacophore that successfully navigates the highly conserved ATP-binding pockets of the human kinome.

References

  • Tony Siu et al. "The Discovery of 3-((4-Chloro-3-methoxyphenyl)amino)-1-((3R,4S)-4-cyanotetrahydro-2H-pyran-3-yl)-1H-pyrazole-4-carboxamide, a Highly Ligand Efficient and Efficacious Janus Kinase 1 Selective Inhibitor with Favorable Pharmacokinetic Properties." Journal of Medicinal Chemistry (2017).[Link]

  • Alfonso Quintás-Cardama et al. "Preclinical characterization of the selective JAK1/2 inhibitor INCB018424: therapeutic implications for the treatment of myeloproliferative neoplasms." Blood (2010).[Link]

  • Mark E. Flanagan et al. "Discovery of CP-690,550: A Potent and Selective Janus Kinase (JAK) Inhibitor for the Treatment of Autoimmune Diseases and Organ Transplant Rejection." Journal of Medicinal Chemistry (2010).[Link]

Comparative

A Senior Application Scientist's Guide to Quantitative Structure-Activity Relationship (QSAR) Modeling of Pyrazole Inhibitors

For drug development professionals, the pyrazole nucleus represents a cornerstone scaffold. Its metabolic stability and synthetic accessibility have cemented its status as a "privileged structure" in medicinal chemistry,...

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Author: BenchChem Technical Support Team. Date: March 2026

For drug development professionals, the pyrazole nucleus represents a cornerstone scaffold. Its metabolic stability and synthetic accessibility have cemented its status as a "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved drugs for oncology, inflammation, and beyond.[1][2][3][4] This guide provides a comparative analysis of QSAR methodologies for pyrazole-based inhibitors, offering both strategic insights and practical, field-proven protocols to accelerate the design of potent and selective therapeutic agents.

Section 1: The Enduring Significance of the Pyrazole Scaffold

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a versatile building block in the development of protein kinase inhibitors (PKIs) and other targeted therapies.[1][5] Its unique chemical profile allows it to act as both a hydrogen bond donor and acceptor, facilitating crucial interactions within protein binding sites.[1] This versatility is evidenced by its presence in eight small molecule PKIs approved by the US FDA, including Crizotinib and Ruxolitinib, which target key players in cancer progression like ALK, ROS1, and JAK kinases.[1][6] The success of these molecules underscores the value of the pyrazole core in creating compounds with favorable drug-like properties.[1]

Section 2: A Comparative Overview of QSAR Methodologies

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique that establishes a mathematical correlation between the chemical structure of a compound and its biological activity.[7][8] The fundamental principle is that molecules with similar structures are likely to exhibit similar pharmacological effects.[7] This allows for the virtual screening of large compound libraries and the rational design of novel molecules before committing to costly and time-consuming synthesis.[7][8][9]

Several QSAR approaches exist, each offering a different level of complexity and insight:

  • 2D-QSAR: This method correlates biological activity with 2D molecular descriptors, such as physicochemical properties (e.g., logP), electronic properties, and topological indices.[10][11] 2D-QSAR is computationally efficient and excellent for identifying broad trends and the importance of specific functional groups across a series of compounds.[12]

  • 3D-QSAR: These more advanced methods, including Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA), consider the three-dimensional properties of molecules.[13] They generate 3D contour maps that visualize where steric, electrostatic, hydrophobic, and hydrogen-bonding fields positively or negatively influence biological activity.[14][15][16] This provides a more intuitive and spatially precise guide for structural modifications. The primary causality for using 3D-QSAR is to understand the spatial requirements of the receptor's active site, even when its crystal structure is unknown.

The choice between 2D and 3D-QSAR depends on the research objective. 2D-QSAR is often sufficient for initial screening and lead optimization within a congeneric series. In contrast, 3D-QSAR is invaluable for understanding the detailed steric and electronic interactions that drive potency and for designing novel scaffolds that fit optimally into the target's binding pocket.[17][18]

Section 3: Comparative QSAR Analysis of Pyrazole Inhibitors Across Key Targets

The utility of QSAR is best illustrated by comparing models developed for pyrazole inhibitors against different biological targets. The structural features required for inhibiting a protein kinase are often distinct from those needed to inhibit another class of enzymes.

Case Study A: Protein Kinase Inhibitors (e.g., Aurora, p38 MAPK)

Protein kinases are a major focus for pyrazole inhibitors, particularly in oncology.[1][6]

  • Aurora Kinases: QSAR studies on pyrazole-based Aurora A kinase inhibitors have highlighted the importance of bulky, electron-withdrawing substituents on the phenyl rings attached to the pyrazole core.[10] 3D-QSAR models, often built upon molecular docking poses, have further revealed that hydrogen bond interactions with hinge region residues like Ala213 are crucial for potent inhibition.[17][18]

  • p38 MAPK: For fused pyrazole inhibitors of p38 MAPK, an inflammatory target, 3D-QSAR studies (CoMFA and CoMSIA) consistently demonstrate the need for specific steric and electrostatic fields around the pyrazole scaffold to achieve high potency.[14][19] These models guide the placement of substituents to maximize favorable interactions within the kinase's ATP-binding pocket.

Case Study B: Other Enzyme Inhibitors (e.g., MALT1, Enoyl-ACP Reductase)
  • MALT1: In the context of MALT1, a key protein in NF-κB signaling, 3D-QSAR models of pyrazole derivatives have been developed to guide the design of novel immunomodulatory drugs.[15][16] These models show that the spatial arrangement of substituents around the central pyrazole-3-carboxamide core is critical for activity.

  • Enoyl-ACP Reductase (InhA): As a target for antitubercular agents, QSAR studies of pyrazole inhibitors of InhA from Mycobacterium tuberculosis have been performed.[20] 3D-QSAR and molecular docking studies for this target highlight the importance of hydrophobic and hydrogen bond donor/acceptor features in specific regions, providing a roadmap for developing new anti-infective agents.[20]

Comparative Data Summary

The table below summarizes the findings from various QSAR studies on pyrazole inhibitors, illustrating how different models and targets demand distinct structural features.

Target ProteinQSAR MethodKey Statistical ParametersKey Structural Insights / Important DescriptorsReference
Aurora A Kinase 2D-QSARr² = 0.8059, pred_r² = 0.7861Bulky, electron-withdrawing groups at R1/R2; SssCH2count, SsFcount descriptors.[10]
Aurora A Kinase 3D-QSAR (CoMFA)q² = 0.667Steric and electrostatic fields are critical; H-bonds with Ala213 are crucial.[18]
p38α MAPK 3D-QSAR (CoMFA)q² (r²cv) = 0.725, r² = 0.961Steric and electrostatic contour maps guide substituent placement for potency.[14]
MALT1 3D-QSAR (CoMSIA)q² = 0.586, r² = 0.974Good statistical significance, indicating a reliable model for designing novel inhibitors.[15][16]
InhA (M. tuberculosis) 3D-QSAR (CoMFA)q² = 0.567, pred_r² = 0.902Steric, electrostatic, and hydrophobic fields are key determinants of activity.[20]
VEGFR-2 Kinase 3D-QSAR (CoMFA/CoMSIA)q² up to 0.667Predictive models established based on docking results.[18][21]
Acetylcholinesterase 2D/3D-QSARHigh Q² (>0.5) indicates good predictive capability.Model highlights descriptors influencing inhibitory activity.[22]

Section 4: A Practical Workflow for Building a Predictive QSAR Model

Developing a robust and predictive QSAR model is a systematic process. The trustworthiness of any model hinges on rigorous validation, ensuring that its predictions are not due to chance correlations.[9][23] This protocol outlines a self-validating workflow.

QSAR_Workflow cluster_data Data Preparation cluster_model Model Development cluster_validation Model Validation (Trustworthiness) Data 1. Dataset Collection (e.g., Pyrazole inhibitors with IC50 values) Curate 2. Data Curation (Remove duplicates, check structures, convert IC50 to pIC50) Data->Curate Split 3. Dataset Splitting (Training Set ~80%, Test Set ~20%) Curate->Split Desc 4. Descriptor Calculation (2D or 3D descriptors) Split->Desc Build 5. Model Building (e.g., MLR, PLS) Desc->Build Internal 6. Internal Validation (Cross-validation, q² > 0.5) Build->Internal External 7. External Validation (Predict Test Set, r²_pred > 0.6) Internal->External Domain 8. Applicability Domain (Define chemical space) External->Domain Predict 9. Prediction & Design (Design novel pyrazoles, predict their activity) Domain->Predict

Caption: A validated workflow for predictive QSAR modeling.

Experimental Protocol: 2D-QSAR Model Development
  • Dataset Preparation: a. Compile a dataset of pyrazole derivatives with their corresponding biological activity (e.g., IC50) from a single, consistent source to minimize experimental variability.[10][14] b. Convert biological activity to a logarithmic scale (pIC50 = -log(IC50)) to ensure a linear relationship with descriptors. c. Curate the dataset: check and standardize chemical structures, and remove duplicates. d. Rationally divide the dataset into a training set (typically 70-80% of the compounds) for model building and a test set (20-30%) for external validation.[19][24]

  • Descriptor Calculation & Selection: a. Using molecular modeling software (e.g., RDKit, PaDEL-Descriptor), calculate a wide range of 2D molecular descriptors for each compound. b. The causality here is to numerically represent the chemical structure. Descriptors can include constitutional (e.g., molecular weight), topological, and physicochemical properties (e.g., LogP, polar surface area). c. Remove descriptors that are constant or highly inter-correlated (e.g., |r| > 0.9) to avoid multicollinearity. d. Use a feature selection algorithm (e.g., stepwise regression, genetic algorithm) to identify a small subset of descriptors that have the strongest correlation with biological activity.[19]

  • Model Building: a. Using the selected descriptors for the training set, build a mathematical model using methods like Multiple Linear Regression (MLR) or Partial Least Squares (PLS).[25] The goal is to generate an equation of the form: pIC50 = c1Desc1 + c2Desc2 + ... + constant.

  • Model Validation (The Trustworthiness Pillar): a. Internal Validation: Perform leave-one-out (LOO) cross-validation on the training set.[13][24] This involves systematically removing one compound, rebuilding the model with the rest, and predicting the activity of the removed compound. The resulting cross-validated correlation coefficient (q² or Q²) is a robust measure of the model's internal predictivity. A model is generally considered predictive if q² > 0.5. [24] b. External Validation: Use the finalized model equation (built using the entire training set) to predict the pIC50 values of the compounds in the test set. Calculate the predictive r² (r²_pred). A model is considered to have good external predictive power if r²_pred > 0.6. [22][24] c. Y-Randomization: As a further check, randomly shuffle the biological activity values of the training set and rebuild the model multiple times. The resulting models should have very low r² and q² values, confirming that the original model is not a result of a chance correlation.[24]

Section 5: Experimental Validation of QSAR-Driven Design

A QSAR model's ultimate value is realized when it successfully predicts a novel, potent compound.[26] The workflow does not end with a predictive equation; it must extend to the synthesis and biological evaluation of newly designed molecules.[26][27]

SAR_Cycle QSAR QSAR Model (Identifies key features) Design In Silico Design (Create novel pyrazoles) QSAR->Design Predict Predict Activity (Use QSAR equation) Design->Predict Synth Chemical Synthesis Predict->Synth Test Biological Assay (e.g., Kinase Assay) Synth->Test Data New Data Point Test->Data Data->QSAR Refine Model

Caption: The iterative cycle of QSAR-driven drug design.

Protocol: In Vitro Kinase Inhibition Assay (Example)

This protocol provides a general framework for testing a newly designed pyrazole inhibitor against a target like Aurora Kinase A.

  • Reagents and Materials:

    • Recombinant human Aurora Kinase A

    • Biotinylated peptide substrate (e.g., Kemptide)

    • ATP (Adenosine triphosphate)

    • Test compound (newly synthesized pyrazole inhibitor) and positive control (e.g., Alisertib)

    • Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

    • Detection reagents (e.g., HTRF®, LANCE®, or ADP-Glo™ Kinase Assay kits)

    • 384-well microplates

  • Procedure: a. Prepare a serial dilution of the test pyrazole compound and the positive control in DMSO, then dilute further in the kinase assay buffer. b. In a 384-well plate, add the kinase enzyme to all wells except the negative control. c. Add the serially diluted test compounds and controls to the appropriate wells. Incubate for 15-20 minutes at room temperature to allow the inhibitor to bind to the kinase. d. Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP. e. Allow the reaction to proceed for a specified time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C). f. Stop the reaction by adding a solution containing EDTA. g. Add the detection reagents according to the manufacturer's protocol. These reagents will generate a signal (e.g., fluorescence, luminescence) that is inversely proportional to the kinase activity. h. Read the plate on a suitable microplate reader.

  • Data Analysis: a. Calculate the percent inhibition for each compound concentration relative to the positive (no inhibitor) and negative (no enzyme) controls. b. Plot the percent inhibition versus the logarithm of the inhibitor concentration. c. Fit the data to a four-parameter logistic equation to determine the IC50 value. This experimentally determined value can then be compared to the QSAR prediction.

Section 6: Conclusion and Future Perspectives

The pyrazole scaffold is a proven framework for developing potent and selective inhibitors against a multitude of therapeutic targets. QSAR modeling provides an indispensable computational lens to understand the complex relationships between the structure of these inhibitors and their biological function. By comparing models across different targets, we can appreciate the nuanced structural requirements for achieving desired activity.

The future of QSAR is increasingly intertwined with artificial intelligence and deep learning.[7][11][28] These advanced techniques can handle vast and diverse datasets, potentially uncovering non-linear structure-activity relationships that are missed by traditional methods. As we continue to generate more biological data, these "deep QSAR" approaches will further empower scientists to rationally design the next generation of pyrazole-based therapeutics with greater speed and precision.[11]

References

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. [Link]

  • 3D-QSAR and Molecular Docking Studies on Fused Pyrazoles as p38α Mitogen-Activated Protein Kinase Inhibitors. PMC. [Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery. PMC - NIH. [Link]

  • Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. PMC. [Link]

  • Pyrazole Scaffold: A Remarkable Tool in Drug Development. Asian Journal of Research in Chemistry. [Link]

  • QSAR Modeling in Drug Discovery and Development: Principles, Methods, and Applications – A Comprehensive Review. RJWave.org. [Link]

  • Pyrazole-Based Thrombin Inhibitors with a Serine-Trapping Mechanism of Action: Synthesis and Biological Activity. MDPI. [Link]

  • Best Practices for QSAR Model Development, Validation, and Exploitation. Wiley Online Library. [Link]

  • Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry. [Link]

  • Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. PubMed. [Link]

  • Statistical QSAR Modeling for Future Drug Design and Discovery. ResearchGate. [Link]

  • QSAR and 3D-QSAR Principles and applications in Drug Design (antineoplastic drugs). SVUPedia. [Link]

  • 3D-QSAR, molecular docking and molecular dynamics analysis of pyrazole derivatives as MALT1 inhibitors. New Journal of Chemistry (RSC Publishing). [Link]

  • 3D-QSAR and Molecular Docking Studies of Pyrazole Derivatives as Inhibitors of Enoyl Acyl Carrier Protein Reductase from Mycobacterium tuberculosis. Bentham Science Publishers. [Link]

  • Quantitative Structure-Activity Relationship (QSAR) Studies in Drug Design and Optimization. IT Medical Team. [Link]

  • QSAR studies on pyrazole-4-carboxamide derivatives as Aurora A kinase inhibitors. Taylor & Francis. [Link]

  • 3D-QSAR, molecular docking and molecular dynamics analysis of pyrazole derivatives as MALT1 inhibitors. New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ03490A. [Link]

  • Integrating QSAR modelling and deep learning in drug discovery. Carolina Digital Repository. [Link]

  • Probing the structural requirements of A-type Aurora kinase inhibitors using 3D-QSAR and molecular docking analysis. SpringerLink. [Link]

  • QSAR and Molecular Docking Studies of Pyrazolyl- thiazolinone Derivatives as Antitumor Activity. IJSDR. [Link]

  • Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. ResearchGate. [Link]

  • Synthesis and biological validation of novel pyrazole derivatives with anticancer activity guided by 3D-QSAR analysis. PubMed. [Link]

  • QSAR and docking studies of pyrazole analogs as antiproliferative against human colorectal adenocarcinoma cell line HT-29. European Journal of Chemistry. [Link]

  • Best Practices for QSAR Model Development, Validation, and Exploitation. PubMed. [Link]

  • Best Practices for QSAR Model Development, Validation, and Exploitation. ResearchGate. [Link]

  • Combined 3D-QSAR modeling and molecular docking study on 1,4-dihydroindeno[1,2-c]pyrazoles as VEGFR-2 kinase inhibitors. Scilit. [Link]

  • Quantitative Structure Activity Relationship (QSAR) Analysis of Some Pyrazole Derivatives as Hypoglycemic Agents. GJBE Global Academia. [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC. [Link]

  • Advances in Pyrazole as an Active Fragment for Herbicide Discovery. ACS Publications. [Link]

  • Adsorption and inhibition mechanism of pyrazole derivatives on carbon steel: combined electrochemical, surface, and DFT/MD study. RSC Publishing. [Link]

  • Molecular docking-based 3D-QSAR studies of pyrrolo[3,4-c]pyrazole derivatives as Aurora-A inhibitors. Taylor & Francis. [Link]

  • Quantitative structure activity relationships studies of Anti-Inflammatory Agents: Pyrazole Derivatives. Neuroquantology. [Link]

  • Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Encyclopedia MDPI. [Link]

  • Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Science.gov. [Link]

  • Validation of QSAR Models - Basicmedical Key. Basicmedical Key. [Link]

  • Best Practices for Constructing Reproducible QSAR Models. Springer Nature Experiments. [Link]

  • Molecular Docking and QSAR Studies for Modeling the Inhibitory Activity of Pyrazole-benzimidazolone Hybrids as Novel Inhibitors. Biointerface Research in Applied Chemistry. [Link]

  • Review on: quantitative structure activity relationship (QSAR) modeling. ResearchGate. [Link]

  • QSAR modeling of pyrazoline derivative as carbonic anhydrase inhibitors. PubMed. [Link]

  • Quantitative Structure Activity Relationship (QSAR) Analysis of Some Pyrazole Derivatives as Hypoglycemic Agents: Computational Approach for Drugs Discovery. ResearchGate. [Link]

  • Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases. ACS Omega. [Link]

  • QSAR studies on imidazopyrazine derivatives as Aurora A kinase inhibitors. ResearchGate. [Link]

  • Development of 2D and 3D QSAR models of pyrazole derivatives as acetylcholine esterase inhibitors. Journal of the Serbian Chemical Society. [Link]

  • Exploration of the structural requirements of Aurora Kinase B inhibitors by a combined QSAR, modelling and molecular simulation approach. University of Bristol Research Portal. [Link]

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Validation

side-by-side comparison of different pyrazole synthesis methods

The pyrazole scaffold is a privileged heterocycle in modern medicinal chemistry, forming the structural backbone of numerous FDA-approved therapeutics. Its unique ability to engage in diverse biological interactions make...

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Author: BenchChem Technical Support Team. Date: March 2026

The pyrazole scaffold is a privileged heterocycle in modern medicinal chemistry, forming the structural backbone of numerous FDA-approved therapeutics. Its unique ability to engage in diverse biological interactions makes it a critical pharmacophore for targeting cyclooxygenases (e.g., Celecoxib for inflammation) and receptor tyrosine kinases (e.g., Crizotinib for oncology)[1]. For drug development professionals and synthetic chemists, selecting the optimal pyrazole synthesis route is a high-stakes decision that dictates overall yield, regioselectivity, scalability, and environmental impact[1][2].

As a Senior Application Scientist, I have structured this guide to provide a head-to-head, data-driven comparison of the three most prominent pyrazole synthesis methodologies: the classical Knorr synthesis, the highly regioselective 1,3-Dipolar Cycloaddition, and modern Microwave-Assisted Multicomponent Reactions (MCRs).

The Mechanistic Landscape of Pyrazole Synthesis

A. The Classical Knorr Synthesis

First reported in the late 19th century, the Knorr synthesis remains the workhorse of pyrazole construction. It relies on the acid-catalyzed condensation of 1,3-dicarbonyl compounds (or β -ketoesters) with hydrazine derivatives[2][3].

  • The Causality of Reactivity: The reaction is driven by the extreme nucleophilicity of hydrazine, which rapidly attacks the carbonyl carbon to form a hydrazone intermediate. Subsequent intramolecular cyclization and the thermodynamically favorable elimination of two water molecules yield the aromatic pyrazole ring[3].

  • The Regioselectivity Challenge: While highly efficient for symmetrical 1,3-dicarbonyls, the Knorr synthesis often struggles with unsymmetrical substrates, resulting in a difficult-to-separate mixture of 1,3,5- and 1,4,5-substituted regioisomers[4].

B. 1,3-Dipolar Cycloaddition

To overcome the regiochemical limitations of condensation chemistry, the [3+2] 1,3-dipolar cycloaddition has emerged as a sophisticated alternative. This method constructs the pyrazole core by reacting a 1,3-dipole (such as a diazo compound or nitrilimine) with a dipolarophile (an alkyne or activated alkene)[5][6].

  • The Causality of Regiocontrol: The concerted nature of this cycloaddition is governed strictly by frontier molecular orbital (FMO) theory. The favored HOMO-LUMO interactions between the dipole and the dipolarophile dictate a highly predictable, regioselective outcome, making this the premier method for synthesizing complex, polysubstituted pyrazoles (such as trifluoromethylated derivatives)[4][7].

C. Microwave-Assisted Multicomponent Reactions (MCR)

Driven by the pharmaceutical industry's shift toward green chemistry, microwave-assisted MCRs allow for the one-pot assembly of pyrazoles from three or more simple building blocks (e.g., aldehydes, hydrazines, and malononitrile) without the need for toxic solvents[8][9].

  • The Causality of Microwave Acceleration: Unlike conventional thermal heating, microwave irradiation provides selective dielectric heating. This directly increases the kinetic energy and the rate of perfect molecular collisions, drastically reducing reaction times from several hours to mere minutes while simultaneously suppressing thermal degradation by-products[8][10].

G Start Target Pyrazole Scaffold Knorr Knorr Synthesis (1,3-Dicarbonyl + Hydrazine) Start->Knorr Dipolar 1,3-Dipolar Cycloaddition (Diazo + Alkyne/Alkene) Start->Dipolar MCR Multicomponent Reaction (Microwave/Ultrasound) Start->MCR K_Step1 Hydrazone Formation (Acid Catalyzed) Knorr->K_Step1 D_Step1 In Situ Diazo Generation (Safety Protocol) Dipolar->D_Step1 M_Step1 One-Pot Condensation (Solvent-Free/Green) MCR->M_Step1 K_Step2 Intramolecular Cyclization (-H2O) K_Step1->K_Step2 D_Step2 [3+2] Cycloaddition (Regioselective) D_Step1->D_Step2

Fig 1: Logical workflow comparing classical and modern pyrazole synthesis pathways.

Quantitative Performance Comparison

The choice of synthesis route is inherently a trade-off between yield, reaction time, and regiochemical control. The following table synthesizes quantitative experimental data across the three primary methodologies[3][4][7][8][10].

Synthetic MethodologyTypical Yield RangeAverage Reaction TimeRegioselectivityGreen Chemistry ProfileIdeal Substrate Scope
Knorr Synthesis 70% – 95%1 – 4 HoursPoor to ModerateLow (Requires solvents & acids)Symmetrical 1,3-dicarbonyls
1,3-Dipolar Cycloaddition 60% – 89%12 – 24 HoursExcellentModerate (Micellar catalysis viable)Complex, polysubstituted pyrazoles
Microwave-Assisted MCR 85% – 99%7 – 15 MinutesGoodHigh (Solvent-free, high atom economy)Rapid library generation

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols have been designed as self-validating systems, explaining the exact chemical causality behind every experimental manipulation.

Protocol A: Knorr Synthesis of 2,4-Dihydro-5-phenyl-3H-pyrazol-3-one

This protocol demonstrates the classical condensation of a β -ketoester with hydrazine[3].

  • Reagent Assembly: In a 20-mL scintillation vial, combine ethyl benzoylacetate (3.0 mmol) and hydrazine hydrate (6.0 mmol) in 3 mL of 1-propanol[3].

    • Causality: Hydrazine hydrate is used in a 2-fold molar excess to drive the reversible hydrazone condensation strictly toward the product side.

  • Acid Catalysis: Add exactly 3 drops of glacial acetic acid[3].

    • Causality: The acid protonates the carbonyl oxygen of the β -ketoester. This significantly increases the electrophilicity of the carbonyl carbon, lowering the activation energy required for the initial nucleophilic attack by hydrazine.

  • Thermal Cyclization: Heat the reaction mixture on a hot plate at 100°C with continuous stirring for 1 hour[3].

    • Causality: Elevated thermal energy is required to overcome the activation barrier of the secondary intramolecular cyclization and to drive off the two molecules of water, locking the molecule into its stable aromatic state.

  • Self-Validation via TLC: Perform Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate / 70% hexane[3].

    • Validation Check: The reaction is complete when the starting material spot disappears and a single, distinct product spot (Rf ~0.40) is observed under UV light[3].

  • Isolation: Quench the hot reaction with 10 mL of water to precipitate the product. Filter via a Büchner funnel, wash with cold water, and air dry[3].

Protocol B: 1,3-Dipolar Cycloaddition for Trifluoromethylated Pyrazoles

This advanced protocol utilizes an in situ generated diazo compound to safely construct a fluorinated pyrazole bearing a SuFEx-able sulfonyl fluoride handle[7].

  • In Situ Diazo Generation: In a reaction vessel, combine 2,2,2-trifluoroethan-1-amine hydrochloride (1.5 equiv.) and sodium nitrite (1.5 equiv.) in a biphasic water/dichloromethane mixture[7].

    • Causality: This step generates 2,2,2-trifluorodiazoethane in situ. Isolating low-molecular-weight diazo compounds poses a severe explosion hazard; generating it in the reaction matrix ensures laboratory safety while maintaining high reactivity[7].

  • Phase Separation & Drying: Separate the organic phase and dry it thoroughly over anhydrous magnesium sulfate[7].

    • Causality: Water must be strictly removed before the next step to prevent the competitive, unwanted hydrolysis of the sensitive sulfonyl fluoride handle on the dipolarophile.

  • Cycloaddition: Introduce 1-bromoethene-1-sulfonyl fluoride (Br-ESF) (1.0 equiv.) to the dried organic phase and stir at room temperature for 12 hours[7].

    • Causality: The [3+2] cycloaddition proceeds spontaneously at room temperature due to the lowered distortion energies and highly favorable HOMO-LUMO orbital overlap between the electron-deficient Br-ESF and the diazo dipole[4][7].

  • Validation & Isolation: Monitor by TLC. Upon completion, purify the crude mixture via silica gel column chromatography to isolate 5-(trifluoromethyl)-1H-pyrazole-3-sulfonyl fluoride (Typical yield: 72%)[7].

G Drug Pyrazole-Based Drugs (e.g., Celecoxib, Crizotinib) COX2 Cyclooxygenase-2 (COX-2) Drug->COX2 Inhibits Kinase Receptor Tyrosine Kinases Drug->Kinase Inhibits Prostaglandins Prostaglandin Synthesis (Inflammation Pathway) COX2->Prostaglandins Blocks Proliferation Cell Proliferation (Tumorigenesis Pathway) Kinase->Proliferation Blocks

Fig 2: Pharmacological signaling pathways targeted by pyrazole-core therapeutics.

References

  • Benchchem. A Head-to-Head Comparison of Pyrazole Synthesis Methods: A Guide for Researchers. 1

  • National Institutes of Health (NIH). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. 10

  • Benchchem. A Head-to-Head Comparison of Pyrazole Synthesis Routes for the Modern Researcher. 2

  • RSC Publishing. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. 8

  • D-NB. Synthesis of Pyrazoles by 1,3‐Dipolar Cycloaddition under Aqueous Micellar Catalysis. 11

  • ResearchGate. A Comprehensive Review on Traditional and Modern Synthetic Approaches to Pyrazole and Its Analogs. 5

  • RSC Publishing. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. 7

  • Chem Help Asap. Knorr Pyrazole Synthesis. 3

  • PMC. Efficient synthesis of 1,3-diaryl-4-halo-1H-pyrazoles from 3-arylsydnones and 2-aryl-1,1-dihalo-1-alkenes. 6

  • PMC. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities.9

  • PMC. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. 4

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Safety & Regulatory Compliance

Safety

Safeguarding Innovation: A Comprehensive Guide to Handling 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide

For researchers, scientists, and drug development professionals on the cutting edge of discovery, the introduction of novel chemical entities is a daily reality. With this innovation comes the profound responsibility of...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals on the cutting edge of discovery, the introduction of novel chemical entities is a daily reality. With this innovation comes the profound responsibility of ensuring the safety of all personnel. This guide provides essential, immediate safety and logistical information for handling 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide, a compound that, while promising, requires meticulous handling protocols. Our approach is grounded in the established principles of chemical safety and risk mitigation, treating this compound with the caution it deserves as a potentially potent pharmaceutical ingredient.

Hazard Identification and Risk Assessment: Understanding the Threat

Before any handling of 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide, a thorough risk assessment is mandatory.[1] While comprehensive toxicological data may be limited for novel compounds, existing classifications provide a critical foundation for our safety protocols.

Based on available data, 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide is classified with the following hazards:

  • Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.[2]

  • Skin Irritation: Causes skin irritation.[2]

  • Eye Irritation: Causes serious eye irritation.[2]

  • Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness.[2]

Given these classifications, this compound should be handled as a potent compound, necessitating stringent containment and personal protection measures to minimize exposure.[3][4][5][6]

The Hierarchy of Controls: Engineering a Safe Environment

The primary strategy for preventing occupational exposure is to use engineering controls to contain the hazard at its source.[7][8] Personal protective equipment (PPE) serves as the crucial final barrier of defense.[7]

  • Primary Engineering Controls: All procedures involving the handling of solid 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide, especially those that could generate dust (e.g., weighing, transferring, preparing solutions), must be conducted in a certified chemical fume hood, a ventilated balance enclosure, or a glove box.[7][9] The facility's ventilation system should be designed for single-pass air to prevent cross-contamination, and air pressure differentials should be maintained to keep handling areas negative to adjacent spaces.[9]

  • Secondary Engineering Controls: Access to areas where this compound is handled should be restricted to trained personnel. Clearly demarcate these areas with appropriate signage indicating the presence of a potent compound.

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection and proper use of PPE are critical for minimizing direct contact with 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide.[7][10] The following table outlines the recommended PPE for various laboratory tasks involving this compound.

Task Eye & Face Protection Hand Protection Body Protection Respiratory Protection
Weighing and Transferring Solids Chemical safety goggles and a face shieldDouble-gloving with nitrile or neoprene glovesDisposable, solid-front lab coat or coverall with tight-fitting cuffsFit-tested N95 respirator at a minimum. A Powered Air-Purifying Respirator (PAPR) is recommended for higher-risk operations.[1]
Solution Preparation Chemical safety gogglesDouble-gloving with nitrile or neoprene glovesDisposable, solid-front lab coat or coverallN95 respirator if not performed in a fume hood.
General Laboratory Operations (with compound in solution) Chemical safety gogglesSingle pair of nitrile glovesStandard lab coatNot typically required if solutions are handled in closed containers.
Donning and Doffing PPE: A Critical Workflow

The order of donning and doffing PPE is crucial to prevent contamination. The following workflow should be strictly adhered to.

PPE_Workflow cluster_donning Donning PPE cluster_doffing Doffing PPE Don1 1. Lab Coat/Coverall Don2 2. Inner Gloves Don1->Don2 Don3 3. Respirator Don2->Don3 Don4 4. Goggles/Face Shield Don3->Don4 Don5 5. Outer Gloves Don4->Don5 Doff1 1. Outer Gloves Doff2 2. Goggles/Face Shield Doff1->Doff2 Doff3 3. Lab Coat/Coverall Doff2->Doff3 Doff4 4. Respirator Doff3->Doff4 Doff5 5. Inner Gloves Doff4->Doff5

Caption: Workflow for donning and doffing Personal Protective Equipment.

Safe Handling and Operational Procedures

Adherence to standard operating procedures (SOPs) is paramount for the safe handling of 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide.

  • Weighing: Use a ventilated balance enclosure or a chemical fume hood. Utilize disposable weigh boats or liners to minimize contamination of the balance.

  • Transfers: When transferring the solid compound, use a spatula or other appropriate tool to avoid generating dust. For solutions, use a syringe or pipette.

  • Solution Preparation: Add the solid compound to the solvent slowly to avoid splashing. Ensure the container is appropriately labeled with the compound name, concentration, and hazard symbols.

Spill Management and Decontamination

All spills involving this compound must be treated as major spills.[11]

  • Immediate Actions:

    • Alert others in the area and your supervisor.

    • Evacuate the immediate area if the spill is large or if there is a risk of airborne dust.

    • If you are contaminated, immediately remove the affected clothing and flush the skin with copious amounts of water for at least 15 minutes.[11][12] Seek immediate medical attention.

    • If eye contact occurs, flush the eyes with water for at least 15 minutes and seek immediate medical attention.[11][12]

  • Cleanup Procedure (for trained personnel only):

    • Don the appropriate PPE as outlined in the table for "Weighing and Transferring Solids."

    • For solid spills, gently cover with a damp paper towel to avoid raising dust.

    • For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

    • Carefully collect the absorbed material and contaminated items into a labeled hazardous waste container.

    • Decontaminate the spill area with a suitable cleaning agent, followed by a water rinse.

Disposal Plan

All waste generated from handling 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide, including contaminated PPE, consumables, and excess material, must be treated as hazardous waste.[1]

  • Waste Segregation: Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

  • Labeling: Waste containers must be labeled with "Hazardous Waste," the chemical name, and the associated hazards.

  • Disposal: Follow your institution's and local regulations for the disposal of hazardous chemical waste. Do not dispose of this compound down the drain.

Emergency Procedures

In case of any emergency, follow your institution's established emergency response plan.

  • Inhalation: Move the affected individual to fresh air and seek immediate medical attention.[11]

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.[12]

  • Fire: Use a dry chemical, carbon dioxide, or foam extinguisher.[13] Firefighters should wear self-contained breathing apparatus and full protective gear.[14]

By adhering to these stringent protocols, researchers can mitigate the risks associated with handling 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide, ensuring a safer laboratory environment for the pursuit of scientific advancement. Always prioritize safety and consult with your institution's Environmental Health and Safety (EHS) department for guidance.

References

  • Handling Hazardous APIs Safety Protocols for Active Pharmaceutical Ingredients. (n.d.).
  • Essential Safety Protocols for Handling Novel or Unidentified Compounds. (n.d.). Benchchem.
  • Barrau, E., & Jones, O. (2022, June 28). The challenge of handling highly potent API and ADCs in analytical chemistry. European Pharmaceutical Review.
  • It's more than just being Fragile : How to Handle Potent Formulation? (n.d.). Esco Pharma.
  • The challenge of handling highly potent API and ADCs in analytical chemistry. (n.d.). Eurofins.
  • High-Potency APIs: Containment and Handling Issues. (2026, March 19). Pharmaceutical Technology.
  • Protecting Operators in HPAPI Environments: Best Practices for Protective Clothing and Respiratory Safety. (2026, March 18). Pharmaceutical Technology.
  • 1-(4-aminophenyl)-5-ethyl-1H-pyrazole-4-carboxamide. (n.d.). NextSDS.
  • Strategies for preventing occupational exposure to potent compounds. (2011, February 15). PubMed.
  • Active Pharmaceutical Ingredient (API) Handling. (n.d.). 3M.
  • How do you write a hazardous material risk assessment for novel chemical entities that you make given that the risks are unknowable before you can do the experiments to show what the risks are? (2022, May 17). Reddit.
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